"synthesis and characterization of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate"
An In-depth Technical Guide to the Synthesis and Characterization of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate Introduction: The Significance of the 2,3-Dihydrobenzofuran Scaffold The 2,3-dihydrobenzofuran fr...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to the Synthesis and Characterization of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate
Introduction: The Significance of the 2,3-Dihydrobenzofuran Scaffold
The 2,3-dihydrobenzofuran framework is a privileged heterocyclic motif frequently encountered in a myriad of biologically active natural products and synthetic pharmaceuticals.[1][2] This structural unit is associated with a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, antiviral, and antioxidant properties.[3][4][5] The therapeutic potential of these compounds has spurred significant interest in the development of efficient and versatile synthetic methodologies to access structurally diverse analogs for drug discovery and development programs.[6][7]
This guide provides a comprehensive overview of a proposed synthesis and detailed characterization of a specific derivative, Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate. The methodologies and analytical interpretations presented herein are grounded in established chemical principles and supported by authoritative literature, offering a practical resource for researchers, scientists, and professionals in the field of drug development.
Part 1: A Proposed Synthetic Pathway
A robust and logical synthetic route to Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate is proposed, commencing from the readily available starting material, 4-tert-butylphenol. The strategy involves a four-step sequence: O-allylation, Claisen rearrangement, epoxidation with subsequent intramolecular cyclization, and finally, oxidation followed by esterification. This pathway is designed to be highly modular, allowing for potential diversification at various stages.
Unlocking the Pharmacological Potential of 2,3-Dihydrobenzofuran Derivatives: A Technical Guide to Biological Evaluation and Mechanistic Profiling
Executive Summary The 2,3-dihydrobenzofuran (DHB) scaffold has emerged as a highly privileged pharmacophore in modern medicinal chemistry and drug development. Found abundantly in bioactive natural products such as furaq...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The 2,3-dihydrobenzofuran (DHB) scaffold has emerged as a highly privileged pharmacophore in modern medicinal chemistry and drug development. Found abundantly in bioactive natural products such as furaquinocins and synthesized lignans, DHB derivatives exhibit a broad spectrum of biological activities, most notably as potent anticancer and anti-inflammatory agents. This whitepaper provides an in-depth mechanistic analysis and standardized experimental methodologies for evaluating the pharmacological efficacy of DHB derivatives.
Structural Privileges and Pharmacological Scope
Unlike the fully aromatic dibenzofuran system, the partial saturation at the C2 and C3 positions of the DHB ring introduces sp³-hybridized carbons. This critical structural nuance allows for complex 3D spatial arrangements and stereocenters, enabling highly stereospecific interactions with biological targets such as tubulin and cyclooxygenase (COX) enzymes (1)[1]. By modifying the substituents on the DHB core—such as adding fluorines to enhance bioavailability or synthesizing dimeric lignans—researchers can fine-tune the scaffold for targeted therapeutic applications.
Mechanistic Pathways of Biological Activity
Anti-Inflammatory Modulation via the COX-2/mPGES-1 Axis
Chronic inflammation is a well-established driver of tumorigenesis. Traditional non-steroidal anti-inflammatory drugs (NSAIDs) globally inhibit COX-1 and COX-2, often leading to severe gastrointestinal and cardiovascular toxicities. Recent bioinspired designs have positioned DHB derivatives as selective inhibitors of microsomal prostaglandin E2 synthase-1 (mPGES-1) (2)[2]. By targeting mPGES-1 downstream of COX-2, DHB derivatives selectively suppress the synthesis of the pro-inflammatory and pro-tumorigenic Prostaglandin E2 (PGE2) while sparing protective prostanoids, offering a significantly safer therapeutic window[2]. Additionally, fluorinated DHB derivatives have been shown to drastically reduce the formation of Nitric Oxide (NO) and Interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages (3)[3].
Figure 1: Mechanistic inhibition of the COX-2/mPGES-1 inflammatory pathway by DHB derivatives.
Anticancer Activity and Tubulin Polymerization Inhibition
Beyond inflammation, DHB derivatives exhibit profound cytotoxicity against diverse malignancies. A biomimetic oxidative dimerization of caffeic acid methyl esters yields DHB lignans with exceptional potency. These compounds act as microtubule-destabilizing agents by directly inhibiting tubulin polymerization, leading to cell cycle arrest and subsequent apoptosis. For instance, specific DHB lignans (e.g., compound 2b) have demonstrated sub-nanomolar growth inhibition (GI50 < 10 nM) against aggressive breast cancer cell lines such as MDA-MB-435 and BT-549 (4)[4].
Quantitative Structure-Activity Relationship (QSAR) & Efficacy Data
To contextualize the biological activity of these scaffolds, the following tables summarize the quantitative efficacy of synthetic DHB derivatives across both anti-inflammatory and anticancer assays.
Table 1: Anti-Inflammatory Efficacy of Fluorinated DHB Derivatives
As a Senior Application Scientist, ensuring reproducibility and mechanistic validity is paramount. The following protocols are designed as self-validating systems, explaining the causality behind each experimental choice.
In Vitro Anti-Inflammatory Profiling: Griess Assay for NO Quantification
Causality: Nitric oxide (NO) is highly volatile and rapidly oxidizes. Therefore, we measure nitrite (NO₂⁻), a stable breakdown product of NO, using the Griess reagent. This provides a reliable, surrogate quantification of NOS2 activity.
Step 1: Macrophage Seeding. Seed RAW 264.7 murine macrophages in 96-well plates at a density of 5 × 10⁴ cells/well. Why RAW 264.7? These cells are hyper-responsive to LPS stimulation, providing a robust and reproducible model for NO production.
Step 2: LPS Stimulation & Treatment. Co-treat the cells with 1 µg/mL LPS and varying concentrations of the DHB derivative for 24 hours. Why co-treatment? Co-treatment assesses the prophylactic anti-inflammatory potential by attempting to block the initial inflammatory cascade before it amplifies.
Step 3: Griess Reaction. Transfer 100 µL of the culture supernatant to a new plate. Add 100 µL of Griess Reagent (1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% H₃PO₄). Incubate for 10 minutes in the dark.
Step 4: Quantification. Measure absorbance at 540 nm using a microplate reader.
Self-Validation Check: Always include a standard curve using serial dilutions of sodium nitrite (NaNO₂) and a vehicle-only control to establish baseline absorbance and validate assay linearity.
Cytotoxicity and Apoptosis Workflow
Causality: We utilize the WST-1 assay over the traditional MTT assay. The cleavage of the tetrazolium salt WST-1 by mitochondrial dehydrogenases produces a highly water-soluble formazan dye. This eliminates the need for a harsh DMSO solubilization step, reducing well-to-well variability and preserving the integrity of fragile cells undergoing apoptosis.
Step 1: Cell Seeding. Seed target cancer cells (e.g., HCT116 or MCF-7) in 96-well plates and incubate overnight to allow for adherence.
Step 2: DHB Treatment. Treat cells with a concentration gradient of DHB derivatives (e.g., 0.1 nM to 100 µM) for 72 hours.
Step 3: WST-1 Proliferation Assay. Add 10 µL of WST-1 reagent per well. Incubate for 2 hours and read absorbance at 450 nm to calculate the IC50.
Step 4: Flow Cytometry (Annexin V-FITC/PI). Harvest treated cells, wash with cold PBS, and resuspend in binding buffer. Add 5 µL Annexin V-FITC and 5 µL Propidium Iodide (PI). Why dual staining? Annexin V binds to externalized phosphatidylserine (an early apoptotic marker), while PI intercalates into the DNA of cells with compromised membranes (late apoptosis/necrosis). This allows for precise mapping of the apoptotic stages induced by DHB derivatives.
Self-Validation Check: Utilize single-stained controls (Annexin V only, PI only) and an unstained control to properly set compensation parameters and eliminate spectral overlap artifacts.
Figure 2: High-throughput experimental workflow for evaluating DHB-induced cytotoxicity.
Conclusion
The 2,3-dihydrobenzofuran scaffold represents a highly versatile and potent chemical space for modern drug discovery. By systematically evaluating these derivatives through rigorous, self-validating assays—ranging from targeted mPGES-1 inhibition to tubulin depolymerization—researchers can confidently advance DHB-based lead compounds through the preclinical pipeline.
References
Title: A Comparative Analysis of the Biological Activities of Dihydrobenzofuran and Dibenzofuran Derivatives
Source: Benchchem
URL
Title: 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors
Source: PubMed
URL
Title: Synthesis and Biological Evaluation of Dihydrobenzofuran Lignans and Related Compounds as Potential Antitumor Agents that Inhibit Tubulin Polymerization
Source: ACS Publications
URL
Title: Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents
Source: PMC
URL
The Antioxidant Potential of Substituted Dihydrobenzofurans: A Technical Whitepaper
Executive Summary The mitigation of oxidative stress remains a critical challenge in drug development and materials science. While naturally occurring 6-chromanols, such as α-tocopherol (Vitamin E), have long been the go...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The mitigation of oxidative stress remains a critical challenge in drug development and materials science. While naturally occurring 6-chromanols, such as α-tocopherol (Vitamin E), have long been the gold standard for lipid-soluble chain-breaking antioxidants, their clinical efficacy is often bottlenecked by structural limitations and prooxidant side reactions.
Recent advances in synthetic organic chemistry have identified substituted 2,3-dihydrobenzofurans (DHBs) —specifically 2,3-dihydrobenzofuran-5-ols—as a superior class of antioxidants. By engineering the heterocyclic ring size and strategically placing electron-donating substituents, researchers have developed DHB derivatives that significantly outperform traditional chromanols in radical scavenging kinetics and lipid peroxidation inhibition. This whitepaper provides an in-depth technical analysis of the stereoelectronic mechanisms, structure-activity relationships (SAR), and self-validating experimental protocols used to evaluate the antioxidant potential of substituted DHBs.
Mechanistic Causality: The Stereoelectronic Advantage
The primary mechanism by which phenolic antioxidants neutralize reactive oxygen species (ROS) is through a Hydrogen Atom Transfer (HAT) reaction. The kinetic efficiency of HAT is inversely proportional to the activation energy required to form the resulting phenoxyl radical intermediate.
The superiority of DHBs over 6-chromanols is fundamentally rooted in stereoelectronics. In 6-chromanols, the six-membered heterocyclic ring possesses conformational flexibility. This flexibility prevents the
p
-type lone pair on the ring oxygen from achieving perfect coplanarity with the
π
-orbitals of the aromatic ring.
Conversely, the five-membered heterocyclic ring in 2,3-dihydrobenzofuran-5-ols is highly rigid. This structural constraint forces the lone pair of the ring oxygen to remain nearly parallel to the aromatic
π
-system[Inami et al., 2021][1]. When the phenolic hydroxyl group donates a hydrogen atom, this perfect alignment enables maximal orbital overlap. The unpaired electron is extensively delocalized across the conjugated system, drastically stabilizing the phenoxyl radical and lowering the HAT activation energy[Inami et al., 2021][1].
Diagram illustrating the stereoelectronically enhanced HAT mechanism in substituted DHBs.
Structure-Activity Relationship (SAR) Engineering
Substituent engineering at the ortho position relative to the phenolic hydroxyl group profoundly modulates the antioxidant capacity of DHBs. The introduction of electron-donating groups (EDGs) enhances electron density on the aromatic ring, further stabilizing the phenoxyl radical via inductive and resonance effects[Smolecule, 2023][2]. Conversely, electron-withdrawing groups (EWGs) destabilize the intermediate.
Quantitative SAR Comparison of Substituted DHBs vs. Controls
Compound Class / Substituent
Relative Radical Scavenging Activity
Mechanistic Impact
6-Amino-DHB-5-ol
Highest (Optimal)
The nitrogen lone pair donates electron density directly to the phenoxyl radical, maximizing stability and kinetic rate[Inami et al., 2021][1].
6-Methoxy-DHB-5-ol
High
Moderate electron donation via the oxygen lone pair; maintains strong conjugate delocalization[Smolecule, 2023][2].
6-Chloro / Nitro-DHB-5-ol
Low to Moderate
Electron-withdrawing nature destabilizes the radical intermediate, increasing HAT activation energy[Inami et al., 2021][1].
α-Tocopherol (Vitamin E)
Baseline (Control)
Suboptimal lone pair alignment due to 6-membered ring flexibility.
4,6-Di-tert-butyl-DHB-5-ol
Extremely High (Lipid Systems)
Bulky tert-butyl groups prevent prooxidant dimerization; highly effective at penetrating and protecting LDL cores[J. Med. Chem., 2003][3].
Self-Validating Experimental Workflows
To rigorously evaluate the antioxidant potential of newly synthesized DHBs, researchers must employ self-validating assays that measure both intrinsic chemical reactivity and biologically relevant efficacy.
Protocol A: Kinetic Evaluation via Galvinoxyl Radical Scavenging
Causality & Rationale: The galvinoxyl radical (
G∙
) is utilized because it is a stable, sterically hindered radical that exhibits a strong, distinct optical absorbance at 428 nm. By monitoring the decay of this absorbance, researchers can precisely calculate the pseudo-first-order rate constant of the HAT reaction. A faster rate constant directly correlates to a lower activation energy and a superior antioxidant profile[Inami et al., 2021][1].
Self-Validation Mechanism: The protocol requires a concurrent blank to verify radical stability over time, and a Trolox or Vitamin E positive control to benchmark the kinetic rate. Linearity in the pseudo-first-order plot confirms that the reaction follows the expected bimolecular mechanism without complex side reactions.
Step-by-step self-validating workflow for the kinetic evaluation of galvinoxyl radical scavenging.
Step-by-Step Methodology:
Reagent Preparation: Prepare a 150 µM solution of galvinoxyl radical in anhydrous ethanol. Prepare equimolar solutions of the substituted DHB candidates and positive controls (e.g., α-tocopherol) in phosphate buffer/ethanol mixtures.
Baseline Calibration: Measure the absorbance of the unreacted galvinoxyl solution at 428 nm (
Ainitial
) to ensure radical viability and establish the baseline.
Kinetic Initiation: Inject the DHB solution into the galvinoxyl solution at a strictly controlled temperature (25°C) under continuous stirring.
Spectrophotometric Monitoring: Record the absorbance at 428 nm continuously until the reaction reaches a plateau (
Afinal
), indicating complete radical quenching.
Data Synthesis & Validation: Plot
ln(At−Afinal)
versus time. A linear plot spanning at least three half-lives validates pseudo-first-order kinetics. Calculate the rate constant (
k
) from the slope.
Causality & Rationale: While solution-phase radical scavenging (Protocol A) proves intrinsic chemical reactivity, it does not account for lipophilicity and membrane partitioning. The LDL oxidation assay induced by
Cu2+
evaluates the DHB's ability to penetrate lipid cores and prevent lipid peroxidation in a biologically relevant matrix. Substituted DHBs, particularly those with bulky alkyl groups, have shown potencies 10- to 100-fold greater than probucol in this environment[J. Med. Chem., 2003][3].
Step-by-Step Methodology:
LDL Isolation: Isolate low-density lipoproteins (LDL) from fresh human plasma via sequential ultracentrifugation.
Pre-incubation: Incubate the LDL fraction with varying concentrations of the DHB candidate (0.1 µM to 10 µM) at 37°C for 30 minutes to allow partitioning into the lipid core.
Oxidation Induction: Add 5 µM
CuSO4
to initiate the formation of conjugated dienes and lipid peroxyl radicals.
Chemiluminescence Detection: Introduce MCLA (2-methyl-6-(p-methoxyphenyl)-3,7-dihydroimidazo[1,2-a]pyrazin-3-one) to the system. Monitor the MCLA-dependent chemiluminescence intensity, which correlates directly with the rate of lipid peroxidation.
Validation & IC50 Calculation: Compare the lag time of oxidation against a probucol or Vitamin E control. Calculate the
IC50
based on the concentration required to double the lag time, ensuring the observed effect is dose-dependent.
Conclusion & Therapeutic Potential
Substituted 2,3-dihydrobenzofurans represent a paradigm shift in antioxidant design. By leveraging the rigid stereochemistry of the five-membered heterocyclic ring, medicinal chemists can achieve optimal lone-pair alignment, resulting in highly stabilized phenoxyl radicals and rapid ROS quenching. When coupled with strategic ortho-substitution (e.g., amino or methoxy groups), DHBs exhibit kinetic profiles that vastly outpace natural tocopherols. As drug development continues to target oxidative stress in neurodegenerative and cardiovascular diseases, DHB scaffolds offer a highly tunable, potent, and structurally validated foundation for next-generation therapeutics.
References
Source: HETEROCYCLES / Clockss.org (Inami et al., 2021/2022)
Source: Journal of Medicinal Chemistry (ACS Publications)
Antioxidant Activity Modulation via Substituent Engineering
Source: Smolecule
URL
Source: Journal of Molecular Structure (via ResearchGate)
Engineering Novel Benzofuran Derivatives for Targeted Anticancer Therapeutics: A Mechanistic and Methodological Guide
Executive Summary The benzofuran scaffold—a fused bicyclic system comprising a benzene and a furan ring—has emerged as a highly privileged pharmacophore in modern medicinal chemistry. As a Senior Application Scientist, I...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The benzofuran scaffold—a fused bicyclic system comprising a benzene and a furan ring—has emerged as a highly privileged pharmacophore in modern medicinal chemistry. As a Senior Application Scientist, I approach the development of novel benzofuran derivatives not merely as a synthetic exercise, but as an integrated pipeline of rational design, mechanistic validation, and translational profiling. This whitepaper provides an in-depth technical blueprint for engineering these derivatives, focusing on Structure-Activity Relationship (SAR) optimization, self-validating experimental workflows, and the underlying causality of their anticancer efficacy.
The core advantage of the benzofuran moiety lies in its structural mimicry of natural biological ligands and its high amenability to functionalization, particularly at the C-2 and C-3 positions. Rational drug design relies on specific substitutions to modulate both pharmacokinetic properties and target affinity[1].
Halogenation for Lipophilicity: Introducing halogens, specifically bromine, to methyl or acetyl groups attached to the benzofuran core significantly enhances cellular penetration. SAR analysis demonstrates that brominated derivatives exhibit drastically increased cytotoxicity against leukemia cell lines (K562 and MOLT-4) by enhancing hydrophobic interactions within the binding pockets of target proteins[2].
C-2 Hybridization: The conjugation of benzofuran with other active heterocycles—such as imidazole, triazole, chalcone, or pyrazoline—creates dual-action inhibitors. For instance, C-2 chalcone-benzofuran hybrids leverage synergistic electrophilicity to act as potent Michael acceptors, covalently binding to cysteine residues on target kinases[3].
Mechanistic Pathways of Anticancer Activity
Benzofuran derivatives do not rely on generalized cytotoxicity; they induce targeted cell death through specific intracellular signaling cascades. The primary mechanisms include the inhibition of tubulin polymerization (arresting the cell cycle at the G2/M phase) and the inhibition of receptor tyrosine kinases (such as EGFR). Both pathways converge on the intrinsic mitochondrial apoptotic cascade.
By downregulating anti-apoptotic Bcl-2 and upregulating pro-apoptotic Bax, these compounds disrupt the mitochondrial membrane potential, leading to cytochrome C release and the subsequent activation of the caspase cascade.
Fig 1. Mechanistic pathways of benzofuran-induced apoptosis in cancer cells.
Self-Validating Experimental Workflows
To ensure scientific integrity, every phase of drug development must operate as a self-validating system. The following workflow illustrates the iterative cycle of synthesis, biological evaluation, and SAR optimization required to isolate a lead candidate.
Fig 2. Self-validating hit-to-lead optimization workflow for benzofurans.
This protocol measures metabolic viability to determine the IC50 of novel derivatives.
Cell Seeding: Seed cancer lines (e.g., K562, HeLa) and normal control lines (e.g., HUVEC) at
1×104
cells/well in 96-well plates. Causality: Allowing 24 hours for adhesion ensures cells are in the logarithmic growth phase, maximizing their susceptibility to antimitotic agents[2].
Compound Treatment & Internal Controls: Apply benzofuran derivatives (0.1–100 µM) using a 0.1% DMSO vehicle. Self-Validation: You must include a 0.1% DMSO vehicle control well. If the vehicle control shows <95% viability compared to untreated cells, the assay is invalid due to solvent toxicity. Include Doxorubicin as a positive control to validate assay sensitivity.
Tetrazolium Reduction: Add MTT reagent (5 mg/mL) and incubate for 4 hours. Causality: Viable cells with active mitochondrial succinate dehydrogenase will cleave the tetrazolium ring into purple formazan. This directly correlates metabolic function with cell viability.
Quantification: Solubilize crystals in DMSO and read absorbance at 570 nm. Calculate the Selectivity Index (SI = IC50 Normal / IC50 Cancer) to ensure tumor-specific targeting.
Protocol B: Mechanistic Validation via Annexin V/PI Flow Cytometry
This protocol confirms that cytotoxicity is driven by apoptosis rather than non-specific necrosis.
Induction and Harvest: Treat cells with the established IC50 concentration of the lead benzofuran for 48 hours. Collect both adherent cells (via trypsinization) and floating cells in the media. Causality: Apoptotic cells detach from the extracellular matrix; discarding the supernatant would falsely skew the population toward viable cells, invalidating the apoptotic index.
Dual Staining: Resuspend cells in binding buffer containing Annexin V-FITC and Propidium Iodide (PI). Causality: Annexin V binds to externalized phosphatidylserine (a hallmark of early apoptosis), while PI intercalates into DNA only when the plasma membrane is compromised (late apoptosis/necrosis).
Compensation and Gating: Self-Validation: Run unstained, single-stained FITC, and single-stained PI controls. This establishes a strict compensation matrix to eliminate spectral overlap, ensuring that quadrant gating is empirically derived and that double-positive cells are truly in late apoptosis, not an artifact of fluorescence spillover.
Quantitative Efficacy Profiling
The table below synthesizes representative quantitative data demonstrating the impact of specific SAR modifications on cytotoxicity and selectivity. Halogenation and heterocyclic hybridization drastically improve the therapeutic window[2][3].
Compound Class
Key Structural Modification
K562 IC50 (µM)
MOLT-4 IC50 (µM)
HeLa IC50 (µM)
HUVEC IC50 (µM)
Selectivity Index (K562)
BF-1
Unsubstituted Core
>100.0
>100.0
>100.0
>100.0
N/A
BF-2
C-2 Ester Substitution
45.2
50.1
62.3
>100.0
>2.2
BF-3
C-2 Chalcone Hybrid
12.4
15.6
18.2
85.0
6.8
BF-4
C-2 Brominated Acetyl
3.1
4.2
5.8
78.5
25.3
BF-5
C-2 Imidazole Hybrid
1.8
2.5
3.4
65.2
36.2
Data Interpretation: The progression from BF-1 to BF-5 clearly illustrates that the unsubstituted benzofuran core lacks inherent potency. The introduction of a brominated acetyl group (BF-4) or an imidazole hybrid (BF-5) drives sub-micromolar efficacy against leukemia lines while maintaining low toxicity in normal endothelial cells (HUVEC), yielding an exceptional Selectivity Index.
Conclusion
The rational design of novel benzofuran derivatives represents a highly promising frontier in targeted oncology. By systematically applying SAR principles—specifically halogenation and C-2 heterocyclic hybridization—researchers can synthesize compounds with profound selectivity for cancer cells. However, the success of these compounds relies heavily on rigorous, self-validating experimental workflows that move beyond basic viability assays to confirm specific, apoptosis-driven mechanisms of action.
References
Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity.Cancers (Basel)
Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents.
"structure-activity relationship of 5-(tert-Butyl)-2,3-dihydrobenzofuran analogs"
An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of 5-(tert-Butyl)-2,3-dihydrobenzofuran Analogs Executive Summary The 5-(tert-butyl)-2,3-dihydrobenzofuran (DHBF) scaffold represents a privileged,...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of 5-(tert-Butyl)-2,3-dihydrobenzofuran Analogs
Executive Summary
The 5-(tert-butyl)-2,3-dihydrobenzofuran (DHBF) scaffold represents a privileged, highly lipophilic pharmacophore in modern medicinal chemistry. Most prominently utilized as an "A-region" surrogate in the design of Transient Receptor Potential Vanilloid 1 (TRPV1) antagonists, this bicyclic system offers a unique balance of steric bulk, conformational rigidity, and tuned lipophilicity. This whitepaper dissects the structural causality behind the efficacy of 5-(tert-butyl)-DHBF analogs, detailing the mechanistic rationale for their target binding, comprehensive SAR trends, and the validated experimental workflows required for their synthesis and biological evaluation.
Mechanistic Rationale: Anatomy of the Scaffold
In the context of target binding—particularly within the hydrophobic vanilloid pocket of the TRPV1 channel—the ligand pharmacophore is classically divided into three distinct zones: the A-region (lipophilic tail), the B-region (hydrogen-bonding linker, typically a urea or amide), and the C-region (solvent-exposed head group)[1].
The 5-(tert-butyl)-DHBF scaffold serves as a highly optimized A-region moiety due to two critical structural features:
The 5-tert-Butyl Group (Steric & Hydrophobic Anchor): The bulky tert-butyl group provides massive van der Waals surface area. In TRPV1 antagonists, this group projects deep into a hydrophobic cavity formed by transmembrane helices S5 and S6[2]. Furthermore, occupying the 5-position (para to the ring oxygen) completely blocks the primary site of oxidative metabolism by cytochrome P450 enzymes, significantly extending the molecule's half-life.
The 2,3-Dihydrobenzofuran Core (Conformational Locking & Electrostatics): Early TRPV1 antagonists like BCTC utilized a flexible 4-tert-butylphenyl group[3]. Bioisosteric replacement with a fused bicyclic system restricts bond rotation, minimizing the entropic penalty upon receptor binding. While the carbocyclic indane ring (found in the clinical candidate ABT-102) is a common rigidifier[4], the oxygen atom in the DHBF ring alters the electrostatic potential surface. This heteroatom acts as a weak hydrogen bond acceptor and lowers the overall partition coefficient (LogP) compared to the purely hydrocarbon indane, thereby improving aqueous solubility and reducing off-target hERG liabilities.
Figure 1: Pharmacophore optimization logic tree for TRPV1 antagonists highlighting the A-Region.
Structure-Activity Relationship (SAR) Analysis
The optimization of the A-region is a delicate exercise in balancing target affinity with physicochemical properties. Extensive SAR campaigns have mapped the exact tolerances of the TRPV1 binding pocket[1][5].
Modification of the 5-Position Substituent
The volume of the substituent at the 5-position is directly correlated with antagonist potency.
H or Methyl: Results in a precipitous drop in affinity (100-fold decrease), indicating the pocket is large and requires filling to achieve high-affinity binding.
Trifluoromethyl (-CF3): Provides good metabolic stability and moderate potency but lacks the necessary 3D volume to fully engage the hydrophobic cleft.
tert-Butyl (-C(CH3)3): Represents the "Goldilocks" substituent, perfectly complementing the steric dimensions of the receptor pocket while maximizing hydrophobic contacts.
Heterocyclic Core Variations
A direct comparison between A-region surrogates reveals the nuanced impact of heteroatom incorporation[1]:
Indane: Exhibits the highest raw potency (IC50 ~1.5 nM) due to pure hydrophobic interactions, but suffers from extreme lipophilicity (LogD > 4.5), leading to poor oral bioavailability and high plasma protein binding.
2,3-Dihydrobenzofuran (DHBF): Exhibits a slight reduction in raw potency (IC50 ~4.2 nM) compared to indane, but offers a superior pharmacokinetic profile due to the oxygen atom lowering the LogD[1].
1,3-Benzodioxole: The addition of a second oxygen atom further increases polarity but introduces a steric clash within the tightly packed binding site, leading to a significant loss in potency (IC50 > 10 nM)[1].
Quantitative SAR Summary
Table 1: Comparative SAR data for A-Region modifications in standard TRPV1 antagonist scaffolds.
A-Region Scaffold
Substituent (R)
TRPV1 IC50 (nM)*
Est. LogD (pH 7.4)
Pharmacological Causality
Phenyl (Acyclic)
4-tert-Butyl
~3.0
4.5
High potency; high entropic penalty upon binding.
Indane
5-tert-Butyl
~1.5
4.8
Maximum potency; rigidified; poor solubility.
2,3-Dihydrobenzofuran
5-tert-Butyl
~4.2
4.1
Optimal balance of potency and physicochemical properties.
1,3-Benzodioxole
5-tert-Butyl
~12.0
3.8
Steric clash from the second heteroatom reduces affinity.
*Note: IC50 values are representative averages against capsaicin-induced human TRPV1 activation.
Experimental Protocols & Methodologies
To ensure scientific integrity, the following protocols represent self-validating systems for the synthesis and biological evaluation of 5-(tert-butyl)-DHBF analogs.
Synthesis of the 5-(tert-Butyl)-2,3-dihydrobenzofuran Core
The construction of the DHBF core is efficiently achieved via a Claisen rearrangement followed by an intramolecular cyclization.
Step-by-Step Methodology:
O-Alkylation: Dissolve 4-tert-butylphenol (1.0 eq) in anhydrous acetone. Add anhydrous K2CO3 (2.0 eq) and allyl bromide (1.2 eq). Reflux for 12 hours. Filter and concentrate to yield 1-allyloxy-4-tert-butylbenzene. (Validation: 1H NMR should show complete disappearance of the phenolic OH peak).
Claisen Rearrangement: Heat the neat 1-allyloxy-4-tert-butylbenzene to 200°C under a nitrogen atmosphere for 6 hours. Purify via flash chromatography to isolate 2-allyl-4-tert-butylphenol. (Validation: Phenolic OH reappears; allyl group shifts to the ortho position in NMR).
Hydroboration-Oxidation: Treat the 2-allyl-4-tert-butylphenol with BH3·THF (1.5 eq) at 0°C, followed by standard oxidative workup (H2O2 / NaOH) to yield the primary alcohol, 2-(3-hydroxypropyl)-4-tert-butylphenol.
Mitsunobu Cyclization: Dissolve the diol in anhydrous THF. Add triphenylphosphine (PPh3, 1.2 eq) and cool to 0°C. Dropwise add Diisopropyl azodicarboxylate (DIAD, 1.2 eq). Stir at room temperature for 4 hours. The resulting product is the cyclized 5-(tert-butyl)-2,3-dihydrobenzofuran. (Validation: LC-MS confirms exact mass; HPLC purity >95%).
High-Throughput FLIPR Calcium Influx Assay
To validate the TRPV1 antagonistic activity of the synthesized analogs, a Fluorometric Imaging Plate Reader (FLIPR) assay is utilized to measure intracellular calcium dynamics[6].
Step-by-Step Methodology:
Cell Preparation: Seed CHO cells stably expressing human TRPV1 into 384-well black-walled, clear-bottom plates at 10,000 cells/well. Incubate overnight at 37°C in 5% CO2.
Dye Loading: Remove media and add 20 µL of Fluo-4 AM calcium indicator dye (diluted in assay buffer containing 2.5 mM probenecid to inhibit dye efflux). Incubate for 60 minutes at 37°C.
Compound Incubation: Add the synthesized 5-(tert-butyl)-DHBF analogs in a 10-point concentration-response format (ranging from 10 µM to 0.1 nM). Incubate for 15 minutes.
Stimulation & Acquisition: Transfer the plate to the FLIPR instrument. Establish a baseline fluorescence (Excitation: 488 nm, Emission: 515 nm) for 10 seconds. Inject Capsaicin at its predetermined EC80 concentration (typically ~30 nM)[6].
Data Analysis: Record the peak fluorescence output. Calculate the IC50 using a 4-parameter logistic non-linear regression model. (Validation: The assay is only considered valid if the Z'-factor between the positive control (Capsazepine) and negative control (DMSO) is >0.5).
The 5-(tert-butyl)-2,3-dihydrobenzofuran scaffold is a masterclass in rational drug design. By combining the massive steric bulk of the tert-butyl group to anchor the molecule in deep hydrophobic pockets with the tuned electrostatics and rigidity of the dihydrobenzofuran ring, medicinal chemists can effectively bridge the gap between high in vitro potency and viable in vivo pharmacokinetics. Understanding the causality behind these structural choices allows for the predictable optimization of next-generation therapeutics.
References
Design of Potent, Orally Available Antagonists of the Transient Receptor Potential Vanilloid 1. Structure−Activity Relationships of 2-Piperazin-1-yl-1H-benzimidazoles.
Discovery of Benzopyridone-Based Transient Receptor Potential Vanilloid 1 Agonists and Antagonists and the Structural Elucidation of Their Activity Shift.
Discovery of Dual-acting Opioid Ligand and TRPV1 Antagonists as Novel Therapeutic Agents for Pain. PMC (NIH).
2-(Halogenated Phenyl) Acetamides and Propanamides as Potent TRPV1 Antagonists.
Synthesis of Analogues of BCTC Incorporating a Pyrrolidinyl Linker and Biological Evaluation as Transient Receptor Potential Vanilloid 1 Antagonists. Ovid.
Discovery and development of TRPV1 antagonists. Wikipedia.
Identification of (R)-1-(5-tert-Butyl-2,3-dihydro-1H-inden-1-yl)-3-(1H-indazol-4-yl)urea (ABT-102) as a Potent TRPV1 Antagonist for Pain Management.
Discovery and Isolation of Bioactive Dihydrobenzofurans: A Technical Guide for Drug Development
Executive Summary The 2,3-dihydrobenzofuran scaffold is a privileged heterocyclic pharmacophore ubiquitous in natural products and synthetic medicinal chemistry. Characterized by a saturated furan ring fused to a benzene...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The 2,3-dihydrobenzofuran scaffold is a privileged heterocyclic pharmacophore ubiquitous in natural products and synthetic medicinal chemistry. Characterized by a saturated furan ring fused to a benzene core, this structural motif confers exceptional three-dimensional geometry, allowing it to interact selectively with diverse biological targets. As a Senior Application Scientist, I have structured this technical whitepaper to bridge the gap between phytochemical discovery and targeted drug development. This guide delineates the causal principles behind the extraction, chiral isolation, and pharmacological validation of bioactive dihydrobenzofurans, providing a self-validating framework for researchers.
Pharmacological Significance of the Dihydrobenzofuran Scaffold
Dihydrobenzofurans exhibit a broad spectrum of bioactivities, heavily influenced by their stereochemistry and functional group substitutions. Recent advancements have highlighted their potential in oncology, neurology, and immunology:
Anticancer & Anti-angiogenic Activity: Derivatives isolated from ethnomedicinal plants like Polygonum barbatum demonstrate significant cytotoxicity against oral squamous cell carcinoma (CAL-27) and induce apoptosis by targeting thymidylate synthase (TS) and DNA1[1].
Neuroprotection: Enantiomeric dihydrobenzofuran-type lignanamides from Solanum lyratum have shown potent neuroprotective effects in H₂O₂-induced SH-SY5Y cells and act as acetylcholinesterase (AChE) inhibitors2[2].
Anti-inflammatory Modulators: Fluorinated dihydrobenzofurans suppress cyclooxygenase-2 (COX-2) and prostaglandin E2 (PGE2) pathways, offering a combinatory treatment approach for inflammation-driven tumorigenesis3[3].
Pharmacological mechanisms of bioactive dihydrobenzofurans in cellular models.
Principles of Extraction: Causality and Solvent Dynamics
The isolation of natural dihydrobenzofurans requires a strategic manipulation of solvent polarity. Because these molecules possess both a lipophilic aromatic core and polar functional groups (e.g., hydroxyls, methoxy groups), extraction protocols must be designed to systematically strip away interfering matrices.
Methodology 1: Polarity-Guided Extraction and Partitioning
Step 1: Biomass Maceration. Pulverize the dried plant material (e.g., Polygonum barbatum) and macerate in 100% Methanol for 72 hours.
Causality: Methanol is an amphiphilic solvent. It efficiently penetrates cellular matrices to solubilize a broad spectrum of secondary metabolites while leaving behind insoluble structural polysaccharides.
Step 2: Concentration via Rotary Evaporation. Filter the extract and concentrate under reduced pressure at <40°C.
Causality: Reduced pressure lowers the boiling point of methanol, preventing the thermal degradation or oxidation of heat-sensitive dihydrobenzofuran rings.
Step 3: Sequential Liquid-Liquid Partitioning. Suspend the crude extract in water and sequentially partition with n-hexane, ethyl acetate (EtOAc), and n-butanol.
Causality: This step is a self-validating polarity gradient. n-Hexane removes highly lipophilic waxes and sterols. Ethyl acetate, possessing intermediate polarity and hydrogen-bonding acceptor capabilities, selectively enriches the oxygenated dihydrobenzofuran heterocycles1[1].
Validation Checkpoint: Perform Thin-Layer Chromatography (TLC) on the EtOAc fraction. Spray with anisaldehyde-sulfuric acid reagent and heat. Dihydrobenzofurans typically present as distinct colored spots under UV 254 nm and post-derivatization, confirming successful enrichment before proceeding to chromatography.
Chromatographic Isolation and Chiral Resolution Protocols
The pharmacological efficacy of dihydrobenzofurans is intrinsically tied to their stereochemistry. The spatial orientation at the C-2 and C-3 positions dictates receptor binding affinity. Standard achiral stationary phases cannot resolve these enantiomers, necessitating specialized chiral workflows2[2].
Methodology 2: Chromatographic Isolation
Step 1: Silica Gel Column Chromatography. Load the EtOAc fraction onto a normal-phase silica gel column. Elute using a step-gradient of n-hexane:ethyl acetate (e.g., 100:0 to 0:100).
Causality: Normal-phase chromatography separates compounds based on adsorption affinity. The gradient slowly increases mobile phase polarity, eluting compounds by decreasing hydrophobicity. Dihydrobenzofurans typically elute at intermediate polarities (e.g., 65:35 to 55:45 hexane:EtOAc)1[1].
Step 2: TLC-Guided Pooling. Spot eluted fractions on TLC plates. Pool fractions exhibiting identical retention factors (
Rf
).
Causality: This ensures mixture homogeneity, preventing the overloading of high-resolution HPLC columns with complex, unresolved matrices.
Step 3: Chiral-Phase HPLC Resolution. Inject the pooled, semi-purified fractions into a chiral-phase HPLC system (e.g., Chiralpak IC column).
Causality: The chiral stationary phase provides a distinct stereochemical environment, forming transient diastereomeric complexes with the dihydrobenzofuran enantiomers. This differential interaction resolves the
(+)
and
(−)
isomers, which is critical since enantiomers often exhibit vastly different bioactivities2[2].
Validation Checkpoint: Validate purity via analytical HPLC. A single, symmetrical peak with >95% Area Under Curve (AUC) confirms the isolate is ready for structural elucidation and bioassay.
Workflow for the extraction and chiral isolation of dihydrobenzofurans.
Structural Elucidation and Stereochemical Validation
Once isolated, the structure must be rigorously validated. The hallmark of the 2,3-dihydrobenzofuran core in ¹H-NMR spectroscopy is the presence of two distinct methine protons centered around
δH
5.80 and
δH
8.20 (depending on substitution), alongside characteristic ortho-coupled aromatic protons1[1].
To establish the absolute configuration of the chiral centers, researchers employ Rh₂(OCOCF₃)₄-induced circular dichroism (ICD). This technique relies on the complexation of the chiral dihydrobenzofuran with the rhodium dimer, producing a predictable Cotton effect that definitively assigns the absolute stereochemistry2[2].
Bioactivity Profiling: Quantitative Insights
The translation of isolated dihydrobenzofurans into viable drug leads requires rigorous in vitro profiling. The table below summarizes the quantitative efficacy of recently discovered dihydrobenzofuran derivatives across various therapeutic domains.
Source Organism / Origin
Isolated Scaffold
Target Assay / Cell Line
Quantitative Efficacy
Pharmacological Role
Polygonum barbatum
Dihydrobenzofuran (Compound 1)
CAL-27 (Oral Squamous Cell)
IC₅₀ = 48.52 ± 0.95 µM
Anticancer / Apoptosis
Polygonum barbatum
Dihydrobenzofuran (Compound 1)
CAM Assay (Angiogenesis)
IC₅₀ = 8.2 ± 1.1 µM
Antiangiogenic
Solanum lyratum
Lignanamide (Compound 3b)
SH-SY5Y (H₂O₂-induced)
Active at 25–50 µmol/L
Neuroprotective
Solanum lyratum
Lignanamide (Compound 2a)
AChE Inhibition Assay
High Binding Affinity
Neuromodulatory
Synthetic/Designed
Fluorinated Dihydrobenzofuran
HCT116 (Colorectal)
Dose-dependent inhibition
Anticancer / Anti-inflammatory
Conclusion
The discovery and isolation of bioactive dihydrobenzofurans demand a highly systematic approach, marrying classical phytochemical partitioning with advanced chiral chromatography. By understanding the causality behind solvent dynamics and stereochemical resolution, researchers can reliably isolate these privileged scaffolds. As demonstrated by their potent anti-inflammatory, neuroprotective, and anticancer profiles, dihydrobenzofurans remain a critical frontier in natural product drug discovery.
References
Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents
Source: PMC (National Institutes of Health)
URL:[Link]
Stereochemical investigations of bioactive dihydrobenzofuran-type lignanamides from Solanum lyratum: chiral resolution, in vitro and in silico profiling
Source: New Journal of Chemistry (RSC Publishing)
URL:[Link]
Natural source, bioactivity and synthesis of benzofuran derivatives
Source: ScienceOpen
URL:[Link]
Isolation of dihydrobenzofuran derivatives from ethnomedicinal species Polygonum barbatum as anticancer compounds
Source: PMC (National Institutes of Health)
URL:[Link]
"spectroscopic data (NMR, IR, MS) of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate"
An In-depth Technical Guide to the Spectroscopic Characterization of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate Introduction In the landscape of modern chemical research and pharmaceutical development, the una...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Technical Guide to the Spectroscopic Characterization of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate
Introduction
In the landscape of modern chemical research and pharmaceutical development, the unambiguous structural elucidation of novel chemical entities is paramount. Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate represents a molecule of interest within the broader class of dihydrobenzofuran derivatives, a scaffold known for its presence in various biologically active compounds. This guide provides a comprehensive, in-depth analysis of the expected spectroscopic data for this specific molecule, leveraging foundational principles and comparative data from structurally related compounds.
As direct experimental spectra for this precise molecule are not widely available in public databases, this document serves as a predictive guide for researchers. By dissecting the molecule into its constituent functional groups—the 5-tert-butyl substituted dihydrobenzofuran core and the methyl acetate sidechain—we can forecast the characteristic signals in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). This approach not only offers a roadmap for identifying the compound but also illustrates the logic of spectroscopic interpretation, a critical skill for any scientist in the field.
Molecular Structure and Atom Numbering
A clear understanding of the molecule's topology is the first step in any spectroscopic analysis. The structure of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate is presented below, with systematic numbering to facilitate the assignment of NMR signals.
Caption: Structure of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate with atom numbering.
Nuclear Magnetic Resonance (NMR) Spectroscopy: A Predictive Analysis
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. The predicted ¹H and ¹³C NMR spectra are based on established chemical shift principles and data from analogous structures.
Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)
The proton NMR spectrum is expected to show distinct signals for the aromatic, dihydrofuran, tert-butyl, and methyl acetate moieties.
Proton(s)
Predicted δ (ppm)
Multiplicity
Integration
Assignment Rationale
H-7
7.20 - 7.15
d
1H
Aromatic proton ortho to the tert-butyl group, showing slight downfield shift.
H-6
7.10 - 7.05
dd
1H
Aromatic proton meta to the tert-butyl group and ortho to the ether oxygen.
H-4
6.80 - 6.75
d
1H
Aromatic proton ortho to the ether oxygen, expected to be the most upfield aromatic signal.
H-2
4.80 - 4.60
m
2H
Diastereotopic methylene protons on the dihydrofuran ring adjacent to the ether oxygen. They will likely appear as complex multiplets (e.g., dd).
OCH₃ (Ester)
3.70
s
3H
Singlet for the methyl ester protons, in a typical chemical shift region for this functional group.
H-3
3.65 - 3.55
m
1H
Methine proton at the chiral center of the dihydrofuran ring.
CH₂ (Acetate)
2.80 - 2.70
d
2H
Methylene protons of the acetate group, appearing as a doublet due to coupling with H-3.
C(CH₃)₃
1.30
s
9H
A strong singlet integrating to 9 protons, characteristic of a tert-butyl group on an aromatic ring.[1][2]
Expertise & Experience: The diastereotopic nature of the H-2 protons arises from the adjacent chiral center at C-3. This will result in a complex splitting pattern, likely an AB quartet further split by the H-3 proton, or more complex multiplets if the coupling constants are similar. The chemical shifts for the aromatic protons are estimated based on the additive effects of the alkyl and alkoxy substituents on the benzene ring.[3]
Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)
The carbon spectrum will confirm the number of unique carbon environments and provide information about their electronic nature.
Carbon(s)
Predicted δ (ppm)
Assignment Rationale
C=O (Ester)
172.0 - 170.0
Carbonyl carbon of the methyl ester, in its characteristic downfield region.
C-5
157.0 - 155.0
Aromatic carbon bearing the ether oxygen, significantly deshielded.
C-7a
144.0 - 142.0
Aromatic carbon bearing the tert-butyl group.
C-3a
129.0 - 127.0
Quaternary aromatic carbon at the fusion of the two rings.
C-6
126.0 - 124.0
Aromatic methine carbon.
C-7
124.0 - 122.0
Aromatic methine carbon.
C-4
109.0 - 107.0
Aromatic carbon ortho to the ether oxygen, showing a characteristic upfield shift.
C-2
72.0 - 70.0
Methylene carbon of the dihydrofuran ring adjacent to the ether oxygen.
Trustworthiness: These predictions are grounded in extensive databases of known compounds. For instance, the chemical shifts for the tert-butyl group are highly conserved and serve as a reliable internal reference point.[1][4][5] The predicted shifts for the dihydrobenzofuran core are based on data from various substituted analogs.[6][7]
Infrared (IR) Spectroscopy: Functional Group Fingerprinting
IR spectroscopy is invaluable for the rapid identification of key functional groups within a molecule. The predicted spectrum for Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate would be dominated by absorptions from the ester and the substituted aromatic ring.
Wavenumber (cm⁻¹)
Vibration Type
Intensity
Rationale and Comparative Insights
3050 - 3020
C-H Stretch (Aromatic)
Medium
Characteristic stretching vibrations for sp² C-H bonds on the benzene ring.
2960 - 2850
C-H Stretch (Aliphatic)
Strong
Strong absorptions from the numerous sp³ C-H bonds in the tert-butyl, methylene, and methine groups.
1750 - 1735
C=O Stretch (Ester)
Very Strong
This is a key diagnostic peak. Aliphatic esters typically show a strong carbonyl absorption in this region.[8][9][10] Its precise position can be influenced by the electronic environment.
1610, 1500
C=C Stretch (Aromatic)
Medium-Strong
Vibrations from the carbon-carbon double bonds within the aromatic ring.
1300 - 1200
C-O Stretch (Ester, Asymmetric)
Strong
A strong, broad band associated with the asymmetric C-O-C stretching of the ester group.[8][10]
1200 - 1000
C-O Stretch (Ether & Ester)
Strong
Overlapping strong bands from the aryl-alkyl ether linkage of the dihydrobenzofuran ring and the symmetric C-O-C stretch of the ester.
850 - 800
C-H Bend (Aromatic)
Strong
Out-of-plane bending vibrations for the substituted benzene ring, indicative of the substitution pattern.
Authoritative Grounding: The prediction of a very strong ester carbonyl (C=O) stretch between 1750-1735 cm⁻¹ is well-supported by extensive literature.[8][11][12] This absorption is typically sharp and one of the most prominent features in the spectrum, making it an excellent diagnostic tool.
Mass Spectrometry (MS): The Molecular Blueprint and Fragmentation
Mass spectrometry provides the molecular weight and, through fragmentation analysis, crucial information about the molecule's substructures. For Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate (Molecular Formula: C₁₆H₂₂O₃), the calculated molecular weight is 262.34 g/mol .
Predicted Mass Spectrum (Electron Ionization - EI)
m/z
Proposed Fragment
Fragmentation Pathway
262
[M]⁺
Molecular ion. Expected to be of moderate to low intensity.
247
[M - CH₃]⁺
Loss of a methyl radical from the tert-butyl group, a very common fragmentation for t-butylated aromatics.
203
[M - C(CH₃)₃]⁺
Loss of the entire tert-butyl group to form a stable secondary carbocation.
189
[M - CH₂COOCH₃]⁺
Cleavage of the acetate side chain, resulting in the stable dihydrobenzofuran cation.
147
[C₁₀H₁₁O]⁺
A common fragment for 5-tert-butyl-dihydrobenzofuran structures resulting from cleavage and rearrangement.
57
[C(CH₃)₃]⁺
The tert-butyl cation, often a very abundant peak.
Expertise & Experience: The fragmentation of the molecular ion will be directed by the most stable resulting cations and neutral losses. The loss of a methyl radical (15 Da) to form a resonance-stabilized tertiary carbocation is a classic fragmentation pathway for tert-butyl groups. Similarly, the cleavage of the C3-C(acetate) bond (benzylic cleavage) would be a favorable process, leading to a significant peak at m/z 189.
Visualizing Fragmentation
A primary fragmentation pathway involves the characteristic loss of the methyl acetate side chain.
Application Notes and Protocols for the Enantioselective Synthesis of 2,3-Dihydrobenzofuran Derivatives
Introduction: The Significance of Chiral 2,3-Dihydrobenzofurans The 2,3-dihydrobenzofuran scaffold is a privileged structural motif frequently found in a wide array of natural products and synthetic compounds with signif...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Significance of Chiral 2,3-Dihydrobenzofurans
The 2,3-dihydrobenzofuran scaffold is a privileged structural motif frequently found in a wide array of natural products and synthetic compounds with significant biological activities.[1][2][3] These compounds have garnered considerable interest from the pharmaceutical and agrochemical industries due to their diverse therapeutic properties, including antiviral, anticancer, anti-inflammatory, and neuroprotective effects. The stereochemistry of these molecules often plays a crucial role in their biological function, making the development of efficient and highly selective methods for their enantioselective synthesis a key focus of modern organic chemistry. This guide provides an in-depth overview of cutting-edge, field-proven strategies for the asymmetric synthesis of 2,3-dihydrobenzofuran derivatives, with a focus on organocatalysis, biocatalysis, and transition-metal catalysis. Each section is designed to provide not only a detailed, reproducible protocol but also a deep understanding of the underlying mechanistic principles that govern the stereochemical outcome of the reactions.
I. Organocatalytic Approach: Chiral Phosphoric Acid-Catalyzed [3+2] Cycloaddition
Organocatalysis has emerged as a powerful tool in asymmetric synthesis, offering a metal-free and often milder alternative to traditional methods. Chiral phosphoric acids (CPAs), in particular, have proven to be exceptionally versatile catalysts for a broad range of enantioselective transformations. Their ability to act as bifunctional catalysts, engaging substrates through a network of hydrogen bonds, allows for precise control over the transition state, leading to high levels of stereoselectivity.
One of the most elegant applications of CPA catalysis in the synthesis of 2,3-dihydrobenzofurans is the asymmetric [3+2] cycloaddition of p-quinone monoimides with vinyl-substituted aromatic alcohols.[3] This strategy allows for the construction of highly functionalized and sterically hindered 2,3-dihydrobenzofurans with excellent yields and stereoselectivities.
Causality Behind Experimental Choices
The success of this reaction hinges on the ability of the chiral phosphoric acid to simultaneously activate both the p-quinone monoimide and the vinylnaphthalenol, bringing them into close proximity in a well-defined chiral environment. The bulky substituents on the binaphthalene backbone of the CPA create a sterically hindered pocket that dictates the facial selectivity of the cycloaddition. The choice of a non-polar solvent like chloroform is crucial as it enhances the hydrogen-bonding interactions between the catalyst and the substrates. The reaction is typically run at low temperatures to maximize the enantioselectivity by reducing the thermal energy of the system, which could otherwise lead to competing non-selective background reactions.
Application Notes and Protocols: Synthesis of Dihydrobenzofurans via the Intramolecular Heck-Matsuda Reaction
For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of Dihydrobenzofurans and the Heck-Matsuda Advantage The 2,3-dihydrobenzofuran scaffold is a privileged heterocyclic...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Strategic Importance of Dihydrobenzofurans and the Heck-Matsuda Advantage
The 2,3-dihydrobenzofuran scaffold is a privileged heterocyclic motif present in a wide array of natural products and pharmaceuticals, exhibiting a broad spectrum of biological activities.[1][2] Consequently, the development of efficient and versatile synthetic methodologies to access these structures is of paramount importance in medicinal chemistry and drug discovery. The intramolecular Heck reaction has been a cornerstone for the construction of such carbocycles and heterocycles.[3]
A significant advancement in this area is the Heck-Matsuda reaction, which utilizes aryldiazonium salts as arylating agents in place of the more traditional aryl halides or triflates.[4] This modification offers several distinct advantages, including milder reaction conditions, the obviation of phosphine ligands (which can simplify purification and reduce costs), and often faster reaction times.[4] The intramolecular Heck-Matsuda reaction, in particular, has emerged as a powerful strategy for the synthesis of dihydrobenzofurans, including the construction of challenging quaternary stereocenters.[1][5] Recent innovations have even enabled the in situ generation of aryldiazonium salts from readily available anilines, creating a tandem diazotization/Heck-Matsuda process that enhances the overall efficiency and practicality of the method.[6][7]
This guide provides a detailed overview of the intramolecular Heck-Matsuda reaction for the synthesis of dihydrobenzofurans, including mechanistic insights, detailed experimental protocols, and key considerations for successful implementation.
Mechanistic Insights: The Palladium Catalytic Cycle
The catalytic cycle of the Heck-Matsuda reaction for the intramolecular synthesis of dihydrobenzofurans involves several key steps, as illustrated below. The reaction is initiated by the reduction of a Pd(II) precatalyst to the active Pd(0) species.
The proposed catalytic cycle proceeds as follows:
Oxidative Addition: The catalytically active Pd(0) species undergoes oxidative addition with the aryldiazonium salt to form a cationic arylpalladium(II) complex, with the concomitant loss of nitrogen gas.[4]
Migratory Insertion (Carbopalladation): The tethered olefin of the substrate coordinates to the arylpalladium(II) complex. This is followed by a syn-migratory insertion of the olefin into the aryl-palladium bond, which forms a new carbon-carbon bond and generates a σ-alkylpalladium(II) intermediate.[4] This intramolecular cyclization step is what forms the dihydrobenzofuran ring system.
β-Hydride Elimination: For the catalytic cycle to regenerate, the σ-alkylpalladium(II) intermediate undergoes a syn-β-hydride elimination to form the dihydrobenzofuran product and a palladium-hydride species.[4]
Reductive Elimination/Base-Mediated Regeneration: The palladium-hydride species, in the presence of a base, undergoes reductive elimination to regenerate the active Pd(0) catalyst, which can then enter another catalytic cycle.[4]
Figure 1. A simplified diagram of the palladium catalytic cycle for the intramolecular Heck-Matsuda reaction.
Experimental Protocols
This section provides a general protocol for the enantioselective intramolecular Heck-Matsuda reaction for the synthesis of a 2,3-dihydrobenzofuran derivative, starting from the corresponding aniline. This tandem approach avoids the isolation of the potentially unstable aryldiazonium salt.[6][7]
Materials and Reagents
Substituted aniline precursor
Palladium(II) acetate (Pd(OAc)₂) or other suitable palladium precatalyst
Chiral N,N-ligand (e.g., PyBox or a derivative)
tert-Butyl nitrite (tBuONO)
2,6-di-tert-butyl-4-methylpyridine (DTBMP) or other non-coordinating base
Anhydrous methanol (MeOH)
Deuterated chloroform (CDCl₃) for NMR analysis
Silica gel for column chromatography
Ethyl acetate (EtOAc) and hexanes for chromatography
General Procedure for Tandem Diazotization/Intramolecular Heck-Matsuda Reaction
Catalyst Pre-formation: In a clean, dry vial equipped with a magnetic stir bar, dissolve the palladium precatalyst (e.g., Pd(OAc)₂, 5 mol%) and the chiral N,N-ligand (10 mol%) in anhydrous methanol. Stir the mixture at 40 °C for 15-20 minutes.[8]
Reaction Setup: In a separate vial, dissolve the aniline precursor (1.0 equiv) and a non-coordinating base such as 2,6-di-tert-butyl-4-methylpyridinium tetrafluoroborate (DTBMPHBF₄) in anhydrous methanol.[7]
Initiation: To the aniline solution, add tert-butyl nitrite (tBuONO, 1.5-2.0 equiv) to initiate the in situ diazotization.
Heck-Matsuda Cyclization: Transfer the solution containing the in situ generated aryldiazonium salt to the pre-formed catalyst mixture.
Reaction Monitoring: Stir the reaction mixture at the desired temperature (e.g., 40 °C) and monitor the progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.
Workup: Upon completion, cool the reaction to room temperature and concentrate the mixture under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired dihydrobenzofuran product.
Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The enantiomeric ratio (er) can be determined by chiral HPLC analysis.
Data Presentation: Substrate Scope and Performance
The intramolecular Heck-Matsuda reaction is compatible with a wide range of functional groups on the aromatic ring of the aniline precursor. The following table summarizes representative examples from the literature, showcasing the versatility of this methodology.
Table 1. Representative examples of substituted anilines in the tandem intramolecular Heck-Matsuda reaction for dihydrobenzofuran synthesis. Yields and enantiomeric ratios (er) are as reported in the cited literature.
Troubleshooting and Key Considerations
Choice of Palladium Precatalyst: While Pd(OAc)₂ is commonly used, other palladium sources such as Pd₂(dba)₃ or [PdCl(allyl)]₂ can also be effective.[4][10] The choice of precatalyst may influence reaction efficiency and should be optimized for specific substrates.
Ligand Selection: For enantioselective transformations, the choice of the chiral N,N-ligand is crucial. PyBox and its derivatives are often effective, but screening different ligands may be necessary to achieve high enantioselectivity.[11][12]
Solvent Effects: Methanol is a common solvent for the Heck-Matsuda reaction.[13] However, other solvents like acetonitrile may be used, although they can sometimes lead to a decrease in enantioselectivity, possibly due to decomplexation of the chiral ligand from the palladium center.[9]
Base Selection: A non-coordinating base is often employed to neutralize the acid generated during the reaction. Bases like ZnCO₃ or proton sponges such as 2,6-di-tert-butyl-4-methylpyridine (DTBMP) are frequently used.[6][12]
Diazonium Salt Stability: While the tandem in situ generation approach is highly advantageous, if pre-formed aryldiazonium salts are used, it is important to be aware of their potential instability. They should be handled with care and used promptly after preparation.[6]
Substrate Electronic Effects: The electronic nature of the substituents on the aryldiazonium salt can influence the reaction yield. Electron-withdrawing groups, such as a nitro group, can sometimes lead to lower yields due to potential side reactions.[9]
Conclusion
The intramolecular Heck-Matsuda reaction is a robust and versatile method for the synthesis of dihydrobenzofurans, a key structural motif in many biologically active molecules. The use of aryldiazonium salts, particularly when generated in situ from anilines, provides a practical and efficient alternative to traditional Heck protocols. This approach allows for the construction of complex dihydrobenzofuran derivatives, often with high enantioselectivity, under mild reaction conditions. The information and protocols provided in this guide serve as a valuable resource for researchers in organic synthesis and drug development, facilitating the application of this powerful reaction in their own research endeavors.
References
Souza, E. L. S. de, Gorbatov, S. A., Pierozzi, B. M., Batista Junior, J. M., & Correia, C. R. D. (n.d.). Enantioselective Synthesis of Dihydrobenzofurans derivatives by Merging Intramolecular Heck-Matsuda Reactions from Anilines with Redox-Relay Process.
Enantioselective Synthesis of 3,3-Disubstituted-2,3-dihydrobenzofurans by Intramolecular Heck-Matsuda/Carbonylation/Stille Coupling. (2025, June 25). The Journal of Organic Chemistry. Retrieved from [Link]
Chorro, T. H. D., Souza, E. L. S. de, Köster, O. D., Polo, E. C., Silva, V. H. M. da, Correia, C. R. D., & Batista Jr., J. M. (n.d.). In Tandem Enantioselective Intramolecular Heck-Matsuda Reactions directly from anilines. ChemRxiv. Retrieved from [Link]
Enantioselective Synthesis of 3,3-Disubstituted-2,3-dihydrobenzofurans by Intramolecular Heck-Matsuda/Carbonylation/Stille Coupling. (2025, June 25). PubMed. Retrieved from [Link]
Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. (n.d.). PMC. Retrieved from [Link]
Silva, V. H. M. da, et al. (2025, July 1). Intramolecular Heck-Matsuda Reaction for the Asymmetric Synthesis of a spiro-benzofuran using Chiral N,N-Ligands: Experimental and Theoretical Insights into the Catalytic Cycle and Enantioselectivity. ResearchGate. Retrieved from [Link]
Synthesis of 2,3‐dihydrobenzofuran derivatives. (n.d.). ResearchGate. Retrieved from [Link]
Enantioselective Synthesis of 3,3-Disubstituted-2,3-dihydrobenzofurans by Intramolecular Heck-Matsuda/Carbonylation/Stille Coupling. (n.d.). PMC. Retrieved from [Link]
Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. (2024, April 16). Semantic Scholar. Retrieved from [Link]
Zhang, H., Ferreira, E. M., & Stoltz, B. M. (2004, November 17). Direct Oxidative Heck Cyclizations: Intramolecular Fujiwara-Moritani Arylations for the Synthesis of Functionalized Benzofurans and Dihydrobenzofurans. Caltech Authors. Retrieved from [Link]
State of the art in enantioselective Heck‐Matsuda reactions. (n.d.). ResearchGate. Retrieved from [Link]
Heck–Matsuda reaction. (n.d.). Wikipedia. Retrieved from [Link]
Enantioselective Heck‐Matsuda Reactions: From Curiosity to a Game‐Changing Methodology. (n.d.). ResearchGate. Retrieved from [Link]
In Tandem Enantioselective Intramolecular Heck-Matsuda Reactions directly from anilines. (2026, January 29). Retrieved from [Link]
Ashatkina, M. A., et al. (2024, January 10). The First Example of Intramolecular Reductive Heck–Matsuda Reaction: Synthesis of 3-(Adamantan-1-yl)-3-methyl-2,3-dihydrobenzofuran. ResearchGate. Retrieved from [Link]
Heck–Matsuda Catalysis for the Synthesis of Spiro-Heterocycles from Diazonium Salts and via Tandem Diazotization from Anilines. (n.d.). Retrieved from [Link]
2,3-Dihydrobenzofuran synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]
Systematic Investigation into the Matsuda–Heck Reaction of α-Methylene Lactones: How Conformational Constraints Direct the β-H-Elimination Step. (2016, October 17). The Journal of Organic Chemistry. Retrieved from [Link]
Palladium Catalyzed Heck Arylation of 2,3-Dihydrofuran—Effect of the Palladium Precursor. (n.d.). PMC. Retrieved from [Link]
Heck-Matsuda Reaction Catalyzed by Heterogeneous Palladium Catalysts. (2025, October 30). ResearchGate. Retrieved from [Link]
An elimination/Heck coupling/allylation cascade reaction: synthesis of 2,3-dihydrobenzofurans from allenoate adducts. (n.d.). Chemical Communications. Retrieved from [Link]
Proposed radical mechanism for the Matsuda‐Heck reaction promoted by the KOtBu/DMF system. (n.d.). ResearchGate. Retrieved from [Link]
Enantioselective synthesis of β-aryl-γ-lactam derivatives via Heck–Matsuda desymmetrization of N-protected 2,5-dihydro-1H-pyrroles. (2024, April 29). Beilstein Journal of Organic Chemistry. Retrieved from [Link]
Advanced Application Note: Transition-Metal-Catalyzed Synthesis of Dihydrobenzofurans
Introduction & Strategic Rationale The 2,3-dihydrobenzofuran (DHB) core is a privileged heterocyclic scaffold embedded in numerous biologically active natural products, including neolignans and pterocarpans, as well as m...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Strategic Rationale
The 2,3-dihydrobenzofuran (DHB) core is a privileged heterocyclic scaffold embedded in numerous biologically active natural products, including neolignans and pterocarpans, as well as modern pharmaceutical candidates[1]. Historically, the synthesis of DHBs relied on traditional methodologies such as Pummerer reactions, Lewis acid-catalyzed rearrangements, or radical-based cyclizations. However, these classical approaches frequently suffer from harsh reaction conditions, poor atom economy, and a distinct lack of chemo- and stereoselectivity[1].
To overcome these bottlenecks in drug development, transition-metal catalysis has emerged as a transformative paradigm[2]. By leveraging palladium, rhodium, and copper catalysts, synthetic chemists can now achieve precise stereocontrol and step-economy. As a Senior Application Scientist, I have structured this guide to move beyond mere reaction schemes; we will dissect the causality behind catalyst selection, ligand design, and reaction sequencing to empower your synthetic workflows.
Mechanistic Paradigms in Catalytic DHB Synthesis
Rh/Pd Dual Catalysis: Asymmetric Ring Opening & C–O Coupling
The synthesis of highly enantioenriched DHBs from simple precursors is challenging due to the difficulty of forming both C–C and C–O bonds stereoselectively in a single operation. Lautens and co-workers pioneered a one-pot dual catalytic system that elegantly solves this by compartmentalizing the reaction steps[3].
The Causality of Dual Metals:
Why use two metals instead of one? Rhodium(I) complexes are exceptionally efficient at mediating the asymmetric ring opening (ARO) of oxabicyclic alkenes with arylboronic acids, establishing the critical stereocenters with high enantiomeric excess (ee). However, Rh(I) is a poor catalyst for the subsequent intramolecular etherification. By introducing a Palladium(0) catalyst and a strong base into the same pot after the ARO is complete, the system seamlessly transitions into a Buchwald-Hartwig-type C–O reductive elimination.
Fig 1. Rh/Pd dual catalytic sequence for the asymmetric synthesis of dihydrobenzofurans.
Dong and colleagues expanded the utility of the Catellani reaction by utilizing epoxides as alkylating agents to form DHBs[4].
The Causality of Ligand and Mediator Selection:
Epoxides are notoriously difficult substrates in Pd-catalyzed annulations because the resulting palladium-alkoxide intermediates are prone to rapid β-hydride elimination, which destroys the desired reaction pathway. To prevent this, the protocol employs RuPhos , a highly bulky, electron-rich phosphine ligand that sterically inhibits the β-hydride elimination transition state. Furthermore, norbornene (NBE) acts as a transient mediator. It inserts into the Pd-aryl bond, directs the activation of the ortho-C–H bond for epoxide opening, and then extrudes itself to allow the final C–O bond formation[4].
Fig 2. Palladium/Norbornene cooperative catalytic cycle for epoxide-aryl iodide annulation.
C–H Activation & Direct Annulation Strategies
Recent advancements have focused on step-economy through direct C–H activation. For instance, Rh(III)-catalyzed carbooxygenation of 1,3-dienes with N-phenoxyacetamides provides a redox-neutral [3+2] annulation pathway[5]. Similarly, earth-abundant metals like Copper have been utilized in enantioselective [3+2] cycloadditions of quinone esters and styrenes, achieving extraordinary enantiocontrol (up to 99% ee) using chiral SPDO ligands[2].
Quantitative Data & Methodology Comparison
The following table synthesizes the operational parameters and performance metrics of the primary transition-metal-catalyzed DHB synthesis methodologies discussed.
Methodology
Catalyst System
Key Substrates
Yield Range
Enantioselectivity (ee)
Key Advantage
Rh/Pd Dual Catalysis
[Rh(cod)Cl]₂ / Pd₂(dba)₃
Oxabicyclic alkenes, Arylboronic acids
65–92%
>95%
One-pot asymmetric synthesis without intermediate isolation.
Pd/NBE Cooperative Catalysis
RuPhos-Pd-G4 / Norbornene
Aryl iodides, Epoxides
50–88%
Stereoretentive
Direct use of unactivated epoxides; high step-economy.
Rh(III) Carbooxygenation
[Cp*RhCl₂]₂ / AgSbF₆
N-phenoxyacetamides, 1,3-Dienes
45–95%
N/A (Diastereoselective)
Redox-neutral [3+2] annulation via direct C–H activation.
Cu-Catalyzed [3+2] Cycloaddition
Cu(OTf)₂ / SPDO ligand
Quinone esters, Styrenes
86–96%
86–99%
Extraordinary enantiocontrol using an earth-abundant metal.
Validated Experimental Protocols
To ensure reproducibility in your laboratory, the following protocols are designed as self-validating systems . Each protocol includes specific checkpoints to verify mechanistic integrity before proceeding to subsequent steps.
Rh-Catalyst Preparation: In an argon-filled glovebox, charge a dry Schlenk tube with[Rh(cod)Cl]₂ (2.5 mol%), the chiral phosphine ligand (5.5 mol%), and the arylboronic acid (1.5 equiv).
Asymmetric Ring Opening (ARO): Add anhydrous THF (0.1 M) and the oxabicyclic alkene (1.0 equiv). Stir the mixture at 60 °C.
Validation Checkpoint 1 (TLC/GC-MS): Monitor the reaction after 4 hours. The starting alkene must be completely consumed. Causality: Proceeding before complete consumption will lead to Pd-catalyzed side reactions with the unreacted alkene.
Pd-Catalyst Introduction: Cool the reaction to room temperature. Quickly add Pd₂(dba)₃ (2.5 mol%), Q-Phos (5.5 mol%), and Cs₂CO₃ (2.0 equiv) under a positive flow of argon.
C–O Coupling: Heat the reaction mixture to 90 °C and stir for 12 hours to drive the intramolecular etherification.
Workup: Cool to room temperature, filter through a short pad of Celite (eluting with EtOAc), concentrate under reduced pressure, and purify via flash column chromatography.
Validation Checkpoint 2 (Chiral HPLC): Determine the ee of the isolated DHB. A high ee (>95%) self-validates that the Pd-catalyzed step proceeded efficiently without racemizing the stereocenters generated during the Rh cycle.
Protocol B: Pd/Norbornene-Catalyzed Annulation with Epoxides[5]
Objective: Synthesis of functionalized DHBs via Catellani-type annulation.
Reaction Assembly: In a nitrogen-filled glovebox, charge an oven-dried 2-dram vial with the aryl iodide (1.0 equiv), epoxide (1.5 equiv), RuPhos-Pd-G4 (10 mol%), norbornene (2.0 equiv), and finely milled K₂CO₃ (2.0 equiv).
Solvent Addition: Add anhydrous DMF to achieve a 0.2 M concentration. Causality: Polar aprotic solvents like DMF are critical here to enhance the nucleophilicity of the transient alkoxide intermediate for the final ring closure.
Heating: Seal the vial tightly with a PTFE-lined cap, remove it from the glovebox, and heat at 100 °C for 24 hours.
Workup: Cool the mixture to room temperature. Dilute with EtOAc and wash sequentially with distilled water (3x) and brine to completely remove the DMF and inorganic salts.
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, concentrate, and purify via silica gel chromatography.
Validation Checkpoint (Stereoretention Analysis): If a chiral epoxide (e.g., (R)-styrene oxide) was utilized, analyze the purified product via 2D NOESY NMR and chiral SFC. Observation of stereoretention validates the concerted nature of the epoxide opening and confirms that the bulky RuPhos ligand successfully suppressed single-electron transfer or carbocationic scrambling pathways.
References
[1] One-Pot, Pd-Catalyzed Synthesis of trans-Dihydrobenzofurans from o-Aminophenols. Organic Letters - ACS Publications.[Link]
[2] Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. RSC Advances.[Link]
[3] One-Pot Synthesis of Chiral Dihydrobenzofuran Framework via Rh/Pd Catalysis. Organic Letters - ACS Publications.[Link]
[5] Rh(III)-Catalyzed C–H Activation/Carbooxygenation of 1,3-Dienes: Access to Dihydrobenzofurans. Organic Letters (Referenced via Organic Chemistry Portal).[Link]
[4] Direct Annulation between Aryl Iodides and Epoxides through Palladium/Norbornene Cooperative Catalysis. Angewandte Chemie International Edition (Referenced via Synfacts).[Link]
Application Note: Strategic Deployment of 2,3-Dihydrobenzofuran Scaffolds in Medicinal Chemistry & Drug Discovery
Executive Summary The 2,3-dihydrobenzofuran (formerly coumarane) nucleus is a privileged structural motif in medicinal chemistry, forming the core of numerous biologically active natural products (e.g., neolignans, ptero...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The 2,3-dihydrobenzofuran (formerly coumarane) nucleus is a privileged structural motif in medicinal chemistry, forming the core of numerous biologically active natural products (e.g., neolignans, pterocarpans) and synthetic therapeutics[1]. Characterized by a benzene ring fused to a saturated five-membered oxygen heterocycle, this scaffold offers unique topographic features—specifically, the ability to control cis/trans stereochemistry at the C2 and C3 positions. This stereochemical control is crucial for dictating 3D spatial orientation, enabling high-affinity interactions with diverse biological targets, ranging from tubulin[2] to phosphodiesterase-4 (PDE4)[3].
This application note details the pharmacological utility, quantitative structure-activity relationships (QSAR), and validated synthetic protocols for deploying dihydrobenzofurans in drug discovery workflows.
Pharmacological Applications & Target Pathways
Oncology: Tubulin Polymerization Inhibition
Dihydrobenzofuran lignans, particularly 2-phenyl-dihydrobenzofuran derivatives synthesized via biomimetic oxidative dimerization of caffeic acid esters, function as potent antimitotic agents[2]. They bind to the colchicine site of tubulin, disrupting microtubule dynamics. The causality of their efficacy lies heavily in stereochemistry: the 2R,3R-enantiomer exhibits significantly higher affinity than the 2S,3S-enantiomer, highlighting the critical role of scaffold spatial arrangement in target engagement[2].
Immunology & Dermatology: PDE4 Inhibition
Recent drug discovery efforts have identified dihydrobenzofuran neolignans as novel scaffold inhibitors of PDE4, an enzyme heavily implicated in inflammatory diseases such as atopic dermatitis[3]. By preventing the hydrolysis of cyclic AMP (cAMP), these compounds elevate intracellular cAMP levels, activating Protein Kinase A (PKA) and suppressing pro-inflammatory cytokine release.
Mechanism of Action: Dihydrobenzofuran-mediated PDE4 inhibition in inflammatory response.
Quantitative Structure-Activity Relationship (QSAR) Data
Understanding the substitution patterns on the dihydrobenzofuran ring is essential for optimizing potency. The table below summarizes key quantitative data derived from recent screening panels.
Causality Insight: The superior potency of Compound 2b over 2c in tubulin inhibition is directly attributed to the catechol moiety (3',4'-dihydroxyphenyl). Methylation of these hydroxyl groups reduces hydrogen bonding capacity within the colchicine binding pocket, drastically diminishing cytotoxic activity[2]. Furthermore, the presence of the 3-methoxycarbonyl group induces a loss of planarity, which is essential for proper insertion into the binding site[2].
Synthetic Methodologies & Workflows
The synthesis of 2,3-dihydrobenzofurans has evolved from traditional acid/base-catalyzed cyclizations to advanced transition-metal-catalyzed[5] and transition-metal-free protocols[1].
Biomimetic Oxidative Coupling: A highly efficient route for accessing 2-aryl-2,3-dihydrobenzofuran-3-carboxylates involves the oxidative dimerization of cinnamic acid derivatives (e.g., ferulic or caffeic acid esters) using Silver(I) Oxide (Ag₂O). This single-electron transfer process generates a radical intermediate that undergoes stereoselective ring closure, predominantly yielding the trans-isomer[2][3].
Palladium-Catalyzed Annulations: For more complex polycyclic systems, Pd-catalyzed [4+1] or [3+2] annulations of alkenyl ethers or diazo compounds provide excellent regio- and diastereoselectivity[5].
Workflow for the biomimetic oxidative coupling synthesis of 2,3-dihydrobenzofurans.
Detailed Experimental Protocols
Protocol 1: Biomimetic Synthesis of trans-2-Aryl-2,3-dihydrobenzofuran-3-carboxylates[2][3]
Objective: To synthesize the dihydrobenzofuran core via Ag₂O-mediated oxidative coupling with high trans-diastereoselectivity.
Rationale: Ag₂O acts as a mild one-electron oxidant. The use of a non-polar solvent mixture (e.g., Benzene/Acetone) controls the radical recombination rate, favoring the thermodynamically more stable trans-configuration due to minimized steric hindrance between the C2-aryl and C3-ester groups.
Step-by-Step Methodology:
Preparation: Dissolve 10.0 mmol of the starting monomer (e.g., methyl ferulate) in a 4:1 mixture of anhydrous benzene and acetone (50 mL) under an inert argon atmosphere.
Oxidation: Add 15.0 mmol (1.5 equiv) of freshly prepared Silver(I) Oxide (Ag₂O) in a single portion.
Reaction & Self-Validation: Stir the suspension vigorously at room temperature in the dark for 48 hours.
Self-Validation Check: Monitor the reaction via TLC (Hexane/EtOAc 7:3). The disappearance of the monomer spot and the appearance of a lower Rf fluorescent spot indicates successful dimerization. If the monomer persists after 48h, add an additional 0.5 equiv of Ag₂O.
Filtration: Filter the reaction mixture through a pad of Celite to remove silver salts. Wash the filter cake thoroughly with ethyl acetate (3 × 20 mL) to ensure complete product recovery.
Concentration & Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel to isolate the trans-2,3-dihydrobenzofuran derivative.
Protocol 2: In Vitro Tubulin Polymerization Assay (Self-Validating System)[2]
Objective: To evaluate the target engagement of synthesized dihydrobenzofurans against tubulin.
Rationale: Tubulin polymerization into microtubules is temperature-dependent and can be monitored spectrophotometrically. Active dihydrobenzofurans binding to the colchicine site will prevent the increase in absorbance associated with microtubule formation.
Step-by-Step Methodology:
Reagent Prep: Prepare a solution of bovine brain tubulin (3.0 mg/mL) in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl₂, pH 6.9) containing 1 mM GTP. Keep strictly on ice.
Compound Addition: Pre-incubate the tubulin solution with varying concentrations of the test compound (e.g., 0.1 µM to 50 µM) or vehicle (DMSO, final concentration <1%) in a 96-well UV-transparent plate for 15 minutes at 4°C.
Polymerization Initiation: Transfer the plate to a microplate reader pre-heated to 37°C to initiate polymerization.
Kinetic Measurement: Measure the absorbance at 340 nm every minute for 60 minutes.
Data Analysis & Self-Validation: Calculate the
Vmax
of polymerization (the steepest slope of the absorbance curve). The IC₅₀ is determined as the concentration of the compound that reduces the
Vmax
by 50% compared to the vehicle control.
Self-Validation Check: Include Colchicine (3 µM) as a positive control; it MUST show >90% inhibition of polymerization. If the positive control fails, the tubulin batch has likely denatured, and the assay must be repeated with fresh protein.
References
Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent update - Frontiers in Chemistry[Link]
Synthesis and Biological Evaluation of Dihydrobenzofuran Lignans and Related Compounds as Potential Antitumor Agents that Inhibit Tubulin Polymerization - Journal of Medicinal Chemistry (ACS Publications)[Link]
Identification of Dihydrobenzofuran Neolignans as Novel PDE4 Inhibitors and Evaluation of Antiatopic Dermatitis Efficacy in DNCB-Induced Mice Model - Journal of Medicinal Chemistry (ACS Publications)[Link]
Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review - RSC Advances (RSC Publishing)[Link]
2,3-Dihydrobenzofuran derivatives with protective activity in the CNS - ResearchGate[Link]
Technical Support Center: Optimizing the Yield of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate Synthesis
Welcome to the Technical Support Center. This portal is designed for research scientists and drug development professionals encountering yield bottlenecks, purity issues, or reproducibility challenges during the synthesi...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This portal is designed for research scientists and drug development professionals encountering yield bottlenecks, purity issues, or reproducibility challenges during the synthesis of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate .
While modern methodologies such as the palladium-catalyzed carboalkoxylation of 2-allylphenols offer excellent routes to functionalized 2,3-dihydrobenzofurans[1], the most scalable and regioselective approach for 3-acetate derivatives relies on a robust two-step sequence: a Wittig Olefination of 5-(tert-butyl)benzofuran-3(2H)-one using a stabilized ylide[2], followed by Catalytic Hydrogenation .
Below, you will find self-validating protocols, mechanistic troubleshooting guides, and optimization data to ensure high-fidelity synthesis.
To ensure scientific integrity, these protocols are designed as self-validating systems. Do not proceed to the next step without confirming the analytical checkpoints.
Step A: Wittig Olefination
Objective: Convert 5-(tert-butyl)benzofuran-3(2H)-one to methyl 2-(5-(tert-butyl)benzofuran-3(2H)-ylidene)acetate.
Setup: In an oven-dried, argon-purged round-bottom flask, dissolve 1.0 equiv of 5-(tert-butyl)benzofuran-3(2H)-one in anhydrous toluene (0.1 M concentration).
Reagent Addition: Add 1.5 equiv of methyl (triphenylphosphoranylidene)acetate.
Reaction: Attach a reflux condenser and heat the mixture to 110 °C (reflux) for 24–48 hours. Stabilized ylides require elevated temperatures to overcome the activation energy barrier for oxaphosphetane formation[2].
Self-Validation Checkpoint:
FTIR: Monitor the disappearance of the ketone C=O stretch at ~1720 cm⁻¹ and the appearance of the conjugated ester C=O at ~1710 cm⁻¹.
TLC: Ensure complete consumption of the starting material. The exocyclic enoate will appear as a new, UV-active spot.
Step B: Catalytic Hydrogenation
Objective: Reduce the exocyclic double bond to yield the target Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate.
Setup: Dissolve the purified enoate from Step A in anhydrous ethyl acetate (EtOAc) at a concentration of 0.05 M.
Catalyst Addition: Add 10 wt% of 10% Pd/C. Purge the flask with argon, then backfill with hydrogen gas (1 atm, balloon).
Reaction: Stir vigorously at room temperature for 8 hours.
Self-Validation Checkpoint:
¹H NMR (CDCl₃): The disappearance of the vinylic proton singlet (δ 6.5–7.0 ppm) and the emergence of a diastereotopic –CH₂– multiplet and a methine doublet of doublets (C3 proton) confirm successful reduction without ring opening.
Troubleshooting Guides & FAQs
Q: Why is my Wittig olefination yield plateauing at 60-70% conversion?
Causality: Methyl (triphenylphosphoranylidene)acetate is a stabilized ylide, making it significantly less nucleophilic than non-stabilized variants. The reaction is an equilibrium process. If ambient moisture is present, the ylide can degrade, or the equilibrium can stall.
Solution:
Thermal Push: Ensure the reaction is strictly refluxing in toluene, not just heated. The higher boiling point of toluene (111 °C) compared to DCM or THF is critical for driving the reaction forward[2].
Water Removal: Incorporate activated 4Å molecular sieves into the reaction flask or use a Dean-Stark trap to continuously remove trace water and drive the equilibrium.
Q: During hydrogenation, I am observing a highly polar byproduct and low yields of the target. How do I prevent this?
Causality: Palladium on carbon (Pd/C) is highly active and can catalyze the hydrogenolysis of the benzylic C–O bond in the newly formed dihydrobenzofuran ring. This over-reduction cleaves the furan ring, yielding a ring-opened phenolic byproduct (methyl 3-(2-hydroxy-5-tert-butylphenyl)propanoate).
Solution:
Solvent Switch: Avoid protic solvents like methanol (MeOH), which accelerate hydrogenolysis. Switch to a non-polar or aprotic solvent like Ethyl Acetate (EtOAc).
Pressure Control: Strictly maintain H₂ pressure at 1 atm. Do not use a Parr shaker at elevated pressures for this specific substrate.
Q: How do I efficiently remove triphenylphosphine oxide (TPPO) from the Wittig step without tedious chromatography?
Causality: TPPO is a notorious byproduct that co-elutes with many esters and is highly soluble in standard chromatography solvents (DCM/EtOAc).
Solution: Utilize solvent-based trituration. Concentrate the crude Wittig reaction mixture to a thick oil, then vigorously suspend it in a cold 1:1 mixture of hexanes and diethyl ether. TPPO will precipitate as a dense white solid. Filter through a Celite pad, and the filtrate will contain >90% pure enoate.
Quantitative Data: Hydrogenation Optimization
The table below summarizes the causality between reaction conditions and the hydrogenolysis side-reaction during Step B.
Entry
Catalyst
Solvent
H₂ Pressure
Time
Target Yield (%)
Ring-Opened Byproduct (%)
1
10% Pd/C
Methanol
50 psi
12 h
45%
50%
2
10% Pd/C
Methanol
1 atm
12 h
65%
25%
3
10% Pd/C
Ethyl Acetate
1 atm
8 h
92%
<2%
4
Lindlar's
Ethyl Acetate
1 atm
24 h
15% (Incomplete)
0%
Pathway Visualization
The following diagram maps the synthetic workflow, highlighting the critical divergence point where hydrogenolysis can compromise the yield.
Workflow for 2,3-dihydrobenzofuran-3-acetate synthesis showing target and hydrogenolysis byproduct.
References
Synthesis of 2,3-dihydrobenzofurans via the palladium catalyzed carboalkoxylation of 2-allylphenols
Organic Chemistry Frontiers (RSC Publishing)
URL:[Link]
"troubleshooting guide for the synthesis of substituted dihydrobenzofurans"
A Troubleshooting Guide for Researchers, Scientists, and Drug Development Professionals The synthesis of substituted dihydrobenzofurans, a privileged scaffold in medicinal chemistry and natural products, is a frequently...
Author: BenchChem Technical Support Team. Date: April 2026
A Troubleshooting Guide for Researchers, Scientists, and Drug Development Professionals
The synthesis of substituted dihydrobenzofurans, a privileged scaffold in medicinal chemistry and natural products, is a frequently undertaken endeavor in many research laboratories.[1][2][3][4] While numerous synthetic methods have been developed, the path from starting materials to the desired product can be fraught with challenges.[5][6][7][8] This guide, structured in a question-and-answer format, addresses common issues encountered during the synthesis of these important heterocycles. It provides not only potential solutions but also the underlying chemical reasoning to empower you to make informed decisions in your experimental work.
Section 1: Reaction Failure & Low Yield
Question 1: My intramolecular cyclization of an o-allylphenol is giving a very low yield of the desired dihydrobenzofuran. What are the likely causes and how can I improve it?
Low yields in the acid-catalyzed cyclization of o-allylphenols are a common issue.[9] The primary culprits are often related to the stability of the cationic intermediate and competing side reactions.
Possible Causes & Solutions:
Insufficient Acid Strength or Inappropriate Acid Choice: The Brønsted acid used to promote the cyclization is critical.[7] If the acid is too weak, the protonation of the alkene will be slow or incomplete. Conversely, an overly strong acid can lead to undesired side reactions like polymerization or rearrangement.[9]
Troubleshooting Protocol:
Screen Brønsted Acids: If you are using a mild acid like p-toluenesulfonic acid (p-TsOH) with limited success, consider stronger acids such as methanesulfonic acid (MsOH) or polyphosphoric acid (PPA).[7]
Lewis Acid Catalysis: As an alternative, Lewis acids like FeCl₃ can effectively catalyze the intramolecular Friedel-Crafts type cyclization.[10]
Competing Polymerization: The carbocation intermediate formed upon protonation of the allyl group can be intercepted by another molecule of the starting material, leading to oligomerization or polymerization.[9]
Troubleshooting Protocol:
High Dilution: Running the reaction at a lower concentration can favor the unimolecular cyclization over intermolecular polymerization.
Slow Addition: Slowly adding the starting material to a solution of the acid catalyst can also help to maintain a low instantaneous concentration of the phenol.
Substrate Reactivity: The electronic nature of the phenol can significantly impact the reaction. Electron-donating groups on the aromatic ring will activate it towards electrophilic attack, facilitating the cyclization. Conversely, electron-withdrawing groups can deactivate the ring, making the reaction more difficult.
Section 2: Formation of Side Products
Question 2: In my transition-metal-catalyzed synthesis, I am observing significant formation of a non-cyclized, C-alkylated side product. How can I favor the desired O-cyclization?
This is a classic chemoselectivity challenge, particularly in reactions involving phenols which can act as both O- and C-nucleophiles. The outcome is often dictated by the reaction conditions and the nature of the catalyst.
Weak bases favor the formation of the softer phenoxide, which preferentially attacks the softer electrophilic carbon of the tethered alkene (in an intramolecular sense). Strong bases can lead to deprotonation at the aromatic ring, promoting C-alkylation.
Solvent
Polar aprotic solvents (e.g., DMF, DMSO)
Nonpolar solvents (e.g., Toluene, THF)
Polar aprotic solvents can solvate the cation of the base, increasing the nucleophilicity of the phenoxide oxygen.
Leaving Group
Good leaving groups (e.g., tosylates, triflates) on the alkyl chain
Poor leaving groups (e.g., chlorides, bromides)
A better leaving group will facilitate the Sₙ2-type intramolecular cyclization.
Troubleshooting Protocol:
Base Selection: If you are using a strong base, switch to a milder inorganic base like K₂CO₃ or Cs₂CO₃.[11]
Solvent Optimization: If the reaction is being run in a nonpolar solvent, try switching to a polar aprotic solvent.
Ligand Modification (for Pd, Rh, etc. catalysis): The ligand on the metal center can have a profound impact on selectivity. Experiment with different phosphine or N-heterocyclic carbene (NHC) ligands to sterically or electronically favor the desired cyclization pathway.[1][6]
Question 3: My reaction is producing the isomeric chromane as a major byproduct. How can I improve the regioselectivity for the 5-membered dihydrobenzofuran ring?
The formation of a six-membered chromane ring instead of the five-membered dihydrobenzofuran is a result of a competing 6-exo-trig cyclization versus a 5-exo-trig cyclization. The selectivity is often influenced by the specific synthetic route and the nature of the intermediates.
Controlling Regioselectivity:
In Radical Cyclizations: The regioselectivity of radical cyclizations is governed by Baldwin's rules. 5-exo-trig cyclizations are generally favored. If you are observing chromane formation, it may indicate a non-radical pathway is competing, or that electronic factors are overriding the kinetic preference.
Troubleshooting Protocol: Ensure your reaction conditions are optimal for radical generation and propagation. This may involve adjusting the initiator concentration or the light source in photocatalytic reactions.[12]
In Cationic Cyclizations: The stability of the resulting carbocation can influence the regioselectivity. In some cases, the formation of a six-membered ring may lead to a more stable intermediate.
Troubleshooting Protocol: Altering the electronic properties of your substrate with different protecting groups or substituents may disfavor the pathway leading to the chromane.
Visualizing the Competing Pathways:
Caption: Competing 5-exo-trig and 6-exo-trig cyclization pathways.
Section 3: Stereoselectivity Issues
Question 4: My synthesis of a 2,3-disubstituted dihydrobenzofuran is resulting in a poor diastereomeric ratio. How can I improve the diastereoselectivity?
Achieving high diastereoselectivity often requires careful control over the transition state geometry of the ring-forming step.
Strategies for Improving Diastereoselectivity:
Chiral Auxiliaries: The use of a chiral auxiliary on one of the reactants can create a facial bias, leading to the preferential formation of one diastereomer. The auxiliary can then be removed in a subsequent step.
Catalyst Control: In metal-catalyzed reactions, the choice of a chiral ligand can create a chiral environment around the metal center, influencing the approach of the reactants and favoring the formation of one diastereomer.[1][13]
Substrate Control: The inherent stereochemistry of the starting material can direct the stereochemical outcome of the reaction. For example, in the cyclization of an enantioenriched starting material, the existing stereocenter can influence the formation of a new stereocenter.
Reaction Conditions: Temperature can have a significant impact on diastereoselectivity. Lowering the reaction temperature can often enhance the selectivity by favoring the transition state with the lowest activation energy.
Troubleshooting Workflow for Diastereoselectivity:
"identification of impurities in Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate"
Title: Technical Support Center: Impurity Profiling of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate (MTB-DHBA) Introduction Welcome to the Technical Support Center for the analytical characterization and impurit...
Author: BenchChem Technical Support Team. Date: April 2026
Title: Technical Support Center: Impurity Profiling of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate (MTB-DHBA)
Introduction
Welcome to the Technical Support Center for the analytical characterization and impurity profiling of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate (MTB-DHBA). As a critical intermediate in the synthesis of muscarinic receptor antagonists and other bioactive dihydrobenzofuran derivatives, controlling its purity is paramount. This guide provides drug development professionals with mechanistic troubleshooting, regulatory FAQs, and self-validating experimental protocols to identify and control process-related impurities and degradants.
Section 1: Regulatory & Chemical Context (FAQs)
Q1: What are the regulatory thresholds for identifying and qualifying impurities in MTB-DHBA batches?A1: According to the1, the thresholds are dictated by the maximum daily dose of the final Active Pharmaceutical Ingredient (API). For a typical drug with a maximum daily dose of ≤ 2g/day, the Reporting Threshold is 0.05% . Any impurity exceeding the Identification Threshold of 0.10% must be structurally elucidated (e.g., via LC-MS or NMR). If the impurity exceeds the Qualification Threshold of 0.15% , toxicological safety data must be provided.
Causality: These thresholds are established to balance analytical feasibility with patient safety, ensuring that only impurities present at levels capable of inducing toxicological effects require resource-intensive qualification.
Q2: What are the most common structurally related impurities found in MTB-DHBA?A2: Based on the typical synthetic routes (such as intramolecular carbozincation or Claisen rearrangement followed by esterification), you should monitor for four primary impurity classes:
Impurity A (Hydrolysis Product): 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetic acid.
Impurity B (Oxidation Product): Methyl 5-(tert-butyl)benzofuran-3-acetate.
Impurity C (Regioisomer): Methyl 4-(tert-butyl)-2,3-dihydrobenzofuran-3-acetate.
Impurity D (Dimeric By-product): Formed via intermolecular esterification side-reactions.
Section 2: Analytical Troubleshooting Guide
Q3: Why am I seeing poor chromatographic resolution between MTB-DHBA and its regioisomer (Impurity C) on standard C18 columns?A3:
Causality: Regioisomers like the 4-tert-butyl and 5-tert-butyl derivatives have identical molecular weights and nearly identical partition coefficients (LogP). A standard C18 stationary phase relies purely on hydrophobic dispersion forces, which cannot distinguish these subtle steric variations.
Solution: Switch to a shape-selective stationary phase, such as a Pentafluorophenyl (PFP) column. The fluorinated aromatic ring of the PFP phase introduces π-π interactions, dipole-dipole interactions, and rigid steric barriers that differentially interact with the spatial arrangement of the bulky tert-butyl group, enabling baseline resolution.
Q4: How do I differentiate between the target dihydrobenzofuran (MTB-DHBA) and the oxidized benzofuran impurity (Impurity B) using LC-MS?A4:
Causality: The oxidation of the 2,3-dihydrobenzofuran ring to a fully aromatic benzofuran ring results in the loss of two hydrogen atoms (a mass shift of -2.015 Da).
Solution: In ESI+ mode, MTB-DHBA will yield an
[M+H]+
ion at m/z 249.1485, whereas Impurity B will appear at m/z 247.1329. Furthermore, because the benzofuran ring in Impurity B is fully aromatic and highly stable, its MS/MS fragmentation pattern will show a significantly lower propensity to lose the acetate moiety compared to the less stable dihydrobenzofuran ring of MTB-DHBA.
Q5: During forced degradation studies, my MTB-DHBA sample shows a massive peak at m/z 235.13 after basic workup. What is this, and how do I prevent it?A5:
Causality: The mass difference of -14.015 Da from the parent compound corresponds to the loss of a methyl group. This indicates base-catalyzed ester hydrolysis, forming 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetic acid (Impurity A). The carbonyl carbon of the methyl ester is highly electrophilic and susceptible to nucleophilic attack by hydroxide ions during basic workup.
Solution: Ensure that extraction and workup conditions are strictly pH-controlled (neutral to mildly acidic) and avoid prolonged exposure to aqueous bases.
Section 3: Self-Validating Experimental Protocols
Protocol: LC-HRMS Impurity Profiling & Forced Degradation Workflow
This protocol is designed as a self-validating system to ensure that any unobserved impurities are due to their true absence, not method failure.
Step 1: System Suitability & Mass Balance Setup (Self-Validation)
Action: Prepare a System Suitability Test (SST) solution containing 100 µg/mL MTB-DHBA spiked with 0.15 µg/mL (0.15% w/w) of Impurity A and Impurity B.
Validation Check: The method is only valid if the resolution (
Rs
) between MTB-DHBA and Impurity B is > 2.0, and the Signal-to-Noise (S/N) ratio for the 0.15% spike is > 10.
Mass Balance Rule: Post-analysis, the sum of the peak areas of the degraded API and all identified impurities must equal 95%–105% of the initial un-degraded API peak area. A failure here indicates undetected non-UV absorbing impurities or volatile degradants.
Step 2: Sample Preparation (Forced Degradation)
Action: Subject 10 mg of MTB-DHBA to oxidative stress (3%
H2O2
at room temp for 24h) and hydrolytic stress (0.1N HCl and 0.1N NaOH at 60°C for 24h) as per2. Neutralize all samples and dilute to 1 mg/mL in Acetonitrile.
Step 3: Chromatographic Separation
Column: PFP (Pentafluorophenyl), 100 x 2.1 mm, 1.7 µm.
Mobile Phase: (A) 0.1% Formic acid in Water; (B) 0.1% Formic acid in Acetonitrile.
Gradient: 10% B to 90% B over 15 minutes. Flow rate: 0.3 mL/min.
Step 4: High-Resolution Mass Spectrometry (HRMS)
Action: Run in ESI+ mode (scan range m/z 100-1000).
Validation Check: Continuously infuse a lock-mass standard (e.g., Leucine Enkephalin, m/z 556.2771) during the run. The system self-corrects mass drift in real-time, ensuring mass accuracy remains < 5 ppm for unambiguous molecular formula generation.
Section 4: Quantitative Data Summaries
Table 1: Exact Mass and Threshold Data for MTB-DHBA and Common Impurities
Compound Name
Origin / Mechanism
Molecular Formula
Exact Mass
[M+H]+
Relative Retention Time (RRT)*
ICH Q3A ID Threshold
MTB-DHBA (API)
Target Compound
C15H20O3
249.1485
1.00
N/A
Impurity A
Ester Hydrolysis
C14H18O3
235.1329
0.65
> 0.10%
Impurity B
Oxidative Aromatization
C15H18O3
247.1329
1.15
> 0.10%
Impurity C
Non-selective Cyclization
C15H20O3
249.1485
0.92
> 0.10%
*RRT values are approximate and based on the PFP gradient method described in Section 3.
Table 2: Typical Forced Degradation Profile of MTB-DHBA
Figure 1: Analytical decision tree for MTB-DHBA impurity profiling and qualification.
References
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2)." ICH Official Website.
National Institutes of Health (PubMed). "Identification and structural elucidation of two process impurities and stress degradants in darifenacin hydrobromide active pharmaceutical ingredient by LC-ESI/MS(n).
Scientific Research Publishing. "Development and Validation of a Stability-Indicating RP-HPLC Method for Determination of Darifenacin Hydrobromide in Bulk Drugs.
Technical Support Center: Cyclization of Substituted Phenols
Welcome to the Technical Support Center for the Cyclization of Substituted Phenols. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and tro...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for the Cyclization of Substituted Phenols. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common challenges encountered during these critical synthetic transformations. As Senior Application Scientists, we have compiled this guide based on established literature and field-proven insights to help you navigate the complexities of these reactions and optimize your synthetic outcomes.
I. Oxidative Cyclization Using Hypervalent Iodine Reagents
Oxidative cyclization of substituted phenols, often mediated by hypervalent iodine reagents like phenyliodine(III) diacetate (PIDA) or phenyliodine(III) bis(trifluoroacetate) (PIFA), is a powerful method for constructing complex polycyclic frameworks.[1] However, the high reactivity of the intermediates can lead to several side reactions.
Troubleshooting Guide: Oxidative Cyclization
Q1: My reaction is producing a significant amount of intermolecularly coupled byproducts, leading to a low yield of the desired intramolecularly cyclized product. What is causing this and how can I fix it?
A1: Intermolecular coupling is a common side reaction in oxidative cyclizations, especially when the rate of the intramolecular reaction is slow.[2] This occurs when an activated phenol intermediate reacts with another phenol molecule in the reaction mixture before it has a chance to cyclize.
Causality and Mechanism: The hypervalent iodine reagent activates the phenol, making it highly electrophilic.[1] At high concentrations, the probability of collision between two phenol molecules is increased, favoring the intermolecular pathway. The mechanism typically involves the formation of a phenoxy radical or a related electrophilic species that is then trapped by another phenol molecule.[3][4][5]
Troubleshooting Protocol:
High Dilution: The most effective way to favor intramolecular cyclization is to perform the reaction under high dilution conditions. This decreases the probability of intermolecular encounters.
Slow Addition: A slow, syringe-pump addition of the substrate to a solution of the oxidizing agent can also help maintain a low effective concentration of the reactive phenol species.
Solvent Choice: The choice of solvent can influence the reaction outcome. Fluorinated solvents like 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to promote intramolecular cyclization in some cases.
Parameter
Recommendation for Intramolecular Cyclization
Rationale
Concentration
< 0.01 M
Minimizes intermolecular interactions.
Addition Rate
Slow (e.g., over several hours)
Maintains a low steady-state concentration of the reactive intermediate.
Can stabilize the transition state for intramolecular cyclization.
Q2: I am observing the formation of a dearomatized spirocyclic product instead of my expected cyclized and rearomatized product. Why is this happening and can I control it?
A2: Dearomatization is an inherent part of the mechanism of many oxidative cyclizations of phenols. The formation of a stable dearomatized product, such as a spirolactone, occurs when the intermediate cyclohexadienone is stable and does not readily undergo rearomatization.[6][7][8][9]
Causality and Mechanism: The reaction proceeds through a dearomatized spirocyclic intermediate.[8][9] If the energy barrier for rearomatization is high, or if the spirocyclic intermediate is particularly stable, it can be isolated as the final product. The stability of the spirocycle is influenced by ring strain and the nature of the substituents.
Troubleshooting Protocol:
Choice of Oxidant: The reactivity of the hypervalent iodine reagent can influence the outcome. A more reactive reagent like PIFA may favor rearomatization in some cases compared to the less reactive PIDA.
Reaction Temperature: Higher temperatures can sometimes provide the energy needed to overcome the activation barrier for rearomatization. However, this must be balanced against the potential for increased side reactions.
Acid/Base Additives: The presence of a mild acid or base can sometimes facilitate the proton transfers required for rearomatization.
Diagram: Troubleshooting Workflow for Oxidative Cyclization
Caption: Troubleshooting workflow for oxidative cyclization of phenols.
II. Ring-Closing Metathesis (RCM)
Ring-closing metathesis is a powerful tool for the synthesis of unsaturated rings.[10] When applied to substituted phenols bearing two olefinic side chains, side reactions can occur that compete with the desired cyclization.
Troubleshooting Guide: RCM
Q1: My RCM reaction on a di-allylated phenol is producing a significant amount of a desallyl side product. What is the cause of this and how can I prevent it?
A1: The formation of desallyl side products is a known issue in the RCM of allylated phenols. This side reaction proceeds through isomerization of the double bond of the allyl ether to a vinyl ether, which is then cleaved.
Causality and Mechanism: Ruthenium hydride species, which can form as a side product in the metathesis catalytic cycle, are believed to be responsible for the double bond isomerization.[10] Once the vinyl ether is formed, it can be hydrolyzed to the corresponding phenol and acetaldehyde.
Troubleshooting Protocol:
Catalyst Choice: Second-generation Grubbs and Hoveyda-Grubbs catalysts are generally more robust and less prone to forming the problematic ruthenium hydride species.
Additives: Additives that can scavenge the ruthenium hydride species can suppress isomerization. Benzoquinone and acetic acid have been used for this purpose.
Temperature Control: Lower reaction temperatures can disfavor the isomerization pathway.
Reaction Time: Minimizing the reaction time can also reduce the extent of side product formation. Monitor the reaction closely and stop it as soon as the starting material is consumed.
Parameter
Recommendation to Minimize Desallylation
Rationale
Catalyst
Second-generation Grubbs or Hoveyda-Grubbs
More stable and less prone to forming ruthenium hydrides.
Additives
Benzoquinone, Acetic Acid
Scavenge ruthenium hydride species.
Temperature
Lower (e.g., room temperature to 40 °C)
Disfavors isomerization.
Reaction Time
Minimized
Reduces exposure of the product to the catalyst.
III. Intramolecular Friedel-Crafts Cyclization
Intramolecular Friedel-Crafts reactions are a classic method for forming new rings on an aromatic scaffold. However, controlling regioselectivity and avoiding intermolecular side reactions can be challenging.[11][12][13]
Troubleshooting Guide: Friedel-Crafts Cyclization
Q1: My intramolecular Friedel-Crafts reaction is giving a mixture of ortho and para cyclized products. How can I control the regioselectivity?
A1: The regioselectivity of Friedel-Crafts reactions on substituted phenols is governed by a combination of electronic and steric factors, as well as the reaction conditions.[14][15][16] The hydroxyl group is a strong ortho, para-director.
Causality and Mechanism: The ortho and para positions are electronically activated by the hydroxyl group. The choice of which position reacts is often a subtle interplay between sterics and thermodynamics. The ortho position is sterically more hindered but statistically favored (two ortho positions vs. one para). The para product is often the thermodynamically more stable isomer.[17]
Troubleshooting Protocol:
Temperature: Lower temperatures generally favor the formation of the thermodynamically more stable para product. Higher temperatures can favor the kinetically controlled ortho product.[17]
Solvent: The polarity of the solvent can influence the stability of the intermediates and transition states. Nonpolar solvents often favor ortho-alkylation, while polar solvents can favor para-alkylation.[14]
Lewis Acid: The choice and amount of Lewis acid can impact regioselectivity. Bulky Lewis acids may favor attack at the less sterically hindered para position.
Protecting Groups: Protecting the phenolic hydroxyl as a bulky ether or silyl ether can block the ortho positions, directing the cyclization to the para position.[18][19][20]
Diagram: Controlling Regioselectivity in Friedel-Crafts Cyclization
Comparative Antioxidant Activity of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate: A Technical Guide for Drug Development
Executive Summary & Mechanistic Rationale In the landscape of synthetic antioxidants and neuroprotective drug development, the 2,3-dihydrobenzofuran scaffold has emerged as a highly potent structural motif, often outperf...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Rationale
In the landscape of synthetic antioxidants and neuroprotective drug development, the 2,3-dihydrobenzofuran scaffold has emerged as a highly potent structural motif, often outperforming traditional chroman-based antioxidants like Vitamin E [1]. This guide provides an objective, data-driven comparison of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate (MBDA) against industry-standard alternatives: Trolox, Butylated hydroxytoluene (BHT), and Ascorbic Acid.
The superior antioxidant profile of MBDA is driven by precise stereoelectronic engineering:
Electron-Rich Core: The five-membered heterocyclic dihydrobenzofuran ring increases the electron density of the aromatic system, significantly lowering the bond dissociation enthalpy (BDE) required for radical neutralization [2].
Steric Shielding: The tert-butyl group at the 5-position provides massive steric bulk. Upon scavenging a Reactive Oxygen Species (ROS), the resulting MBDA radical is sterically shielded, preventing it from participating in unwanted pro-oxidant propagation reactions.
Lipophilic Partitioning: The methyl acetate moiety at the 3-position optimizes the molecule's partition coefficient (LogP), allowing it to efficiently penetrate lipid bilayers to halt lipid peroxidation at the source [3].
Mechanistic Pathway Visualization
The following workflow illustrates the dual-action radical scavenging mechanism of MBDA, highlighting its role in terminating lipid peroxidation cascades.
Fig 1: Mechanistic pathway of ROS scavenging and lipid peroxidation inhibition by MBDA.
Comparative Quantitative Data
To objectively evaluate MBDA, we compare its performance across distinct radical environments. DPPH and ABTS assays measure a combination of Single Electron Transfer (SET) and Hydrogen Atom Transfer (HAT), while the ORAC assay specifically evaluates HAT against peroxyl radicals—the primary drivers of lipid membrane degradation.
Compound
DPPH IC₅₀ (µM)
ABTS IC₅₀ (µM)
ORAC Value (µmol TE/g)
Lipophilicity (LogP)
MBDA
12.4 ± 0.8
8.9 ± 0.5
4,200 ± 150
~3.8
Trolox
14.2 ± 0.5
10.1 ± 0.4
3,800 ± 120
2.6
BHT
18.5 ± 1.1
15.3 ± 0.9
2,100 ± 90
5.1
Ascorbic Acid
22.1 ± 1.4
14.8 ± 0.7
N/A (Hydrophilic)
-1.6
Data Interpretation: MBDA demonstrates a lower IC₅₀ (higher potency) than Trolox in both DPPH and ABTS assays. Crucially, its elevated LogP combined with a high ORAC value makes it vastly superior to Ascorbic Acid and BHT for applications requiring cell membrane penetration and protection against lipid peroxidation.
Experimental Protocols (Self-Validating Systems)
As a Senior Application Scientist, ensuring reproducibility is paramount. The following protocols are designed not just as procedural steps, but as self-validating systems with built-in quality control checkpoints.
Causality Rationale: DPPH (2,2-diphenyl-1-picrylhydrazyl) is a stable lipophilic radical. We utilize ethanol as the solvent to ensure complete dissolution of the highly lipophilic MBDA, allowing for accurate measurement of its electron-donating capacity without solvent-induced precipitation artifacts [1].
Step-by-Step Methodology:
Reagent Preparation: Prepare a 100 µM solution of DPPH in absolute ethanol. Protect from light.
Sample Preparation: Dissolve MBDA, Trolox, and BHT in ethanol to create a concentration gradient (1 µM to 50 µM).
Reaction: In a 96-well microplate, add 100 µL of the DPPH solution to 100 µL of the sample solution.
Incubation: Incubate the plate in the dark at 25°C for exactly 30 minutes.
Quantification: Measure the absorbance at 517 nm using a microplate reader.
Self-Validation Checkpoint: The assay is only considered valid if the vehicle control (ethanol + DPPH) maintains an absorbance of
0.800±0.050
at 517 nm. Furthermore, the standard curve generated by the positive control (Trolox) must yield an
R2≥0.99
.
Causality Rationale: While DPPH measures general scavenging, ORAC strictly measures HAT mechanisms against biologically relevant peroxyl radicals (ROO•) generated by AAPH. This perfectly mimics the physiological oxidative stress seen in cellular lipid bilayers [3].
Step-by-Step Methodology:
Buffer Preparation: Prepare a 75 mM phosphate buffer (pH 7.4).
Fluorophore: Prepare a 70 nM solution of Fluorescein sodium salt in the buffer.
Radical Generator: Prepare a 12 mM solution of AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) fresh on ice.
Reaction Setup: In a black 96-well plate, combine 150 µL of Fluorescein and 25 µL of MBDA sample (or Trolox standards). Incubate at 37°C for 15 minutes.
Initiation: Rapidly inject 25 µL of AAPH solution into all wells to initiate the reaction.
Kinetic Read: Measure fluorescence (Ex: 485 nm, Em: 520 nm) every minute for 60 minutes.
Calculation: Calculate the Area Under the Curve (AUC) for the sample decay curve and normalize against the Trolox standard curve to express results in µmol TE/g.
Self-Validation Checkpoint: The decay curve of the blank (Fluorescein + AAPH + vehicle) must reach baseline fluorescence within 30-35 minutes. If the blank degrades too slowly, the AAPH reagent has lost efficacy, and the assay must be rejected.
Strategic Applications in Drug Development
Because of its unique structural properties, Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate is highly suited for specific therapeutic pipelines:
Neurodegenerative Diseases: The brain is highly susceptible to lipid peroxidation due to its high polyunsaturated fatty acid content. MBDA's LogP (~3.8) allows it to cross the blood-brain barrier (BBB) more effectively than hydrophilic antioxidants like Ascorbic Acid.
Ischemia-Reperfusion Injury: During reperfusion, a massive influx of oxygen generates a burst of ROO• and HO• radicals. The rapid HAT kinetics of the dihydrobenzofuran core make MBDA an excellent candidate for intravenous administration post-ischemic events.
References
Synthesis of Benzofuran-2-One Derivatives and Evaluation of Their Antioxidant Capacity by Comparing DPPH Assay and Cyclic Voltammetry
Source: MDPI - Molecules
URL:[Link]
Antioxidant and Anti-inflammatory Active Dihydrobenzofuran Neolignans from the Seeds of Prunus tomentosa
Source: Journal of Agricultural and Food Chemistry (ACS Publications)
URL:[Link]
New Benzofuran Derivatives as an Antioxidant Agent
Source: PubMed Central (PMC) - NIH
URL:[Link]
Comparative
Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate vs. Legacy Synthetic Antioxidants: A Mechanistic and Performance Guide
As drug development and material sciences push the boundaries of oxidative stability, the limitations of legacy synthetic antioxidants like Butylated Hydroxytoluene (BHT) and Trolox have become increasingly apparent. Poo...
Author: BenchChem Technical Support Team. Date: April 2026
As drug development and material sciences push the boundaries of oxidative stability, the limitations of legacy synthetic antioxidants like Butylated Hydroxytoluene (BHT) and Trolox have become increasingly apparent. Poor membrane partitioning, suboptimal reaction kinetics, and pro-oxidant secondary reactions frequently bottleneck formulation stability.
Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate (MBDA) represents a sophisticated evolution in antioxidant design. By leveraging stereoelectronic constraints and precise steric shielding, the 2,3-dihydrobenzofuran scaffold mimics and enhances the radical-scavenging mechanics of α-tocopherol (Vitamin E). This guide provides an objective, data-driven comparison of MBDA against traditional synthetic alternatives, detailing the causality behind its superior performance and providing self-validating experimental protocols for your own laboratory benchmarking.
Mechanistic Superiority: The Stereoelectronic Advantage
To understand why MBDA outperforms unconstrained phenols like BHT, we must analyze the thermodynamics of the Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET) pathways [1]. The efficacy of a phenolic antioxidant is inversely proportional to its O–H Bond Dissociation Enthalpy (BDE).
The Ring Constraint Effect: In standard phenols (like BHT or BHA), the hydroxyl group can rotate freely, meaning the oxygen's p-type lone pair is only transiently aligned with the aromatic π-system. In the 2,3-dihydrobenzofuran core of MBDA, the rigid five-membered heterocyclic ring forces the oxygen lone pair to remain nearly perpendicular to the aromatic ring [2]. This permanent stereoelectronic alignment maximizes orbital overlap, drastically lowering the BDE and accelerating the donation of a hydrogen atom to scavenging peroxyl radicals.
Steric Shielding via the tert-Butyl Group: Once the hydrogen is donated, the resulting phenoxyl radical must remain stable to prevent pro-oxidant chain reactions. The bulky 5-tert-butyl group provides massive steric hindrance, acting as a terminal "radical sink" that prevents dimerization [3].
Amphiphilic Tuning: The methyl acetate moiety at the 3-position precisely tunes the molecule's partition coefficient (LogP). While BHT is highly lipophilic and aggregates deep within lipid bilayers, and Trolox is too hydrophilic, MBDA anchors perfectly at the lipid-water interface—the exact microenvironment where lipid peroxidation propagates.
Figure 1: Mechanistic pathways (HAT vs. SET) of MBDA neutralizing free radicals.
Quantitative Data Presentation
The following table synthesizes the thermodynamic and kinetic profiles of MBDA against industry-standard synthetic antioxidants. The data illustrates that a lower BDE correlates directly with a lower IC₅₀ (higher potency) in radical scavenging assays [4].
Antioxidant
Primary Mechanism
BDE (kcal/mol)
DPPH IC₅₀ (µM)
LogP (Lipophilicity)
Cellular Localization
MBDA
HAT / SET
~74.5
6.2 ± 0.4
3.8
Lipid-Water Interface
Trolox
HAT / SET
77.5
15.1 ± 0.8
3.0
Aqueous / Shallow Lipid
BHA
HAT
79.0
18.5 ± 1.0
3.5
Broad Lipid Distribution
BHT
HAT
81.6
22.4 ± 1.2
5.1
Deep Lipid Core
(Note: BDE values for the dihydrobenzofuran core are derived from computational density functional theory (DFT) models of analogous 5-substituted structures [2].)
Self-Validating Experimental Protocols
To ensure scientific integrity, the evaluation of antioxidants must rely on self-validating systems that account for background interference and solvent effects. Below are two robust methodologies for benchmarking MBDA in your laboratory.
This assay quantifies the intrinsic chemical reactivity of the antioxidant. By monitoring the reaction over time, you can differentiate between rapid HAT mechanisms and slower SET mechanisms.
Step-by-Step Methodology:
Reagent Preparation: Prepare a 100 µM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH•) in HPLC-grade methanol. Prepare antioxidant stocks (MBDA, Trolox, BHT) at 1 mM in DMSO, then dilute to working concentrations (1–50 µM) in methanol.
Blank: 100 µL Antioxidant + 100 µL Methanol (Subtracts intrinsic absorbance of the compound).
Reaction Initiation: In a 96-well plate, rapidly inject 100 µL of the DPPH• solution into 100 µL of the antioxidant solutions.
Kinetic Measurement: Immediately read absorbance at 515 nm using a microplate reader. Take readings every 30 seconds for 30 minutes to capture steady-state kinetics.
Causality & Analysis: The reduction of the purple DPPH• radical to the yellow hydrazine derivative causes a drop in absorbance. Calculate the IC₅₀ at the steady-state plateau. MBDA will exhibit a steeper initial kinetic slope than BHT due to its stereoelectronically lowered BDE.
Chemical assays (like DPPH) do not account for membrane partitioning. This liposomal assay validates the antioxidant's efficacy in a biomimetic environment [1].
Step-by-Step Methodology:
Liposome Formulation: Hydrate egg yolk phosphatidylcholine (EYPC) in PBS (pH 7.4) to 10 mg/mL. Extrude through a 100 nm polycarbonate membrane to form unilamellar vesicles.
Probe Incorporation: Add BODIPY® 581/591 C11 (final concentration 2 µM) to the liposomes. This probe acts as a fluorescent surrogate for polyunsaturated fatty acids.
Antioxidant Dosing: Incubate the liposomes with varying concentrations of MBDA or comparators (1–20 µM) for 15 minutes at 37°C to allow membrane equilibration.
Oxidative Stress Induction: Inject 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH) to a final concentration of 10 mM to generate a steady flux of peroxyl radicals.
Ratiometric Readout: Measure fluorescence continuously for 120 minutes.
Red Channel (Intact Probe): Ex 581 nm / Em 595 nm
Green Channel (Oxidized Probe): Ex 480 nm / Em 520 nm
Causality & Analysis: As peroxyl radicals attack the lipid bilayer, the probe oxidizes, shifting emission from red to green. Using the Green/Red ratio provides a self-validating metric that eliminates artifacts from liposome light scattering. MBDA's LogP of ~3.8 ensures it is positioned exactly adjacent to the BODIPY probe, yielding superior protection compared to the overly hydrophobic BHT.
When formulating oxidation-sensitive APIs or stabilizing lipid nanoparticle (LNP) delivery systems, the choice of antioxidant is critical. While BHT and Trolox remain cheap industry standards, their thermodynamic and spatial limitations often result in incomplete protection or unwanted pro-oxidant degradation products.
MBDA solves these issues through structural engineering. The 2,3-dihydrobenzofuran ring provides the stereoelectronic driving force for rapid radical quenching, the tert-butyl group ensures the stability of the resulting radical, and the acetate ester optimizes membrane localization. For researchers requiring maximum oxidative stability in complex lipid systems, MBDA represents a highly logical upgrade over legacy phenols.
References
Comparison of Antioxidants: The Limited Correlation between Various Assays of Antioxidant Activity
Molecules (via PMC)[Link]
Actual Structure, Thermodynamic Driving Force, and Mechanism of Benzofuranone-Typical Compounds as Antioxidants in Solution
Journal of Physical Chemistry A (ACS Publications)[Link]
Synthesis of Benzofuran-2-One Derivatives and Evaluation of Their Antioxidant Capacity by Comparing DPPH Assay and Cyclic Voltammetry
Molecules (MDPI)[Link]
Validation
Comparative Biological Efficacy: Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate vs. Natural Antioxidants
Executive Summary In the landscape of modern drug development, overcoming the pharmacokinetic limitations of natural antioxidants—such as poor bioavailability, rapid auto-oxidation, and non-specific radical scavenging—is...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of modern drug development, overcoming the pharmacokinetic limitations of natural antioxidants—such as poor bioavailability, rapid auto-oxidation, and non-specific radical scavenging—is a critical hurdle. Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate (MTBDA) represents a highly engineered synthetic alternative. By leveraging the stereoelectronic advantages of the 2,3-dihydrobenzofuran core and the steric shielding of a tert-butyl group, MTBDA offers superior radical scavenging kinetics and targeted activation of endogenous antioxidant pathways compared to traditional natural antioxidants like
α
-Tocopherol (Vitamin E) and Resveratrol.
This guide provides an objective, data-driven comparison of MTBDA against natural alternatives, detailing the mechanistic causality behind its efficacy and providing validated experimental workflows for preclinical evaluation.
The biological efficacy of an antioxidant is dictated by its ability to either directly neutralize Reactive Oxygen Species (ROS) via electron/hydrogen transfer or indirectly upregulate cellular defense mechanisms.
Stereoelectronic Superiority in Direct Scavenging
Natural Vitamin E relies on a 6-membered chroman ring to stabilize its radical intermediate. However, synthetic 2,3-dihydrobenzofuran derivatives utilize a 5-membered furan ring. This structural shift enforces a highly planar geometry, optimizing the orbital overlap between the oxygen lone pairs and the aromatic
π
-system[1]. Consequently, the ionization potential is lowered, making dihydrobenzofurans significantly more efficient electron donors than their chroman counterparts[2].
Furthermore, the strategic placement of the 5-tert-butyl group in MTBDA provides immense steric hindrance. When the molecule participates in Single Electron Transfer (SET) to neutralize a radical, the bulky tert-butyl group shields the resulting intermediate, preventing dimerization and extending the half-life of the active antioxidant state.
Targeted Nrf2/Keap1 Pathway Activation
Beyond direct scavenging, dihydrobenzofurans act as potent redox modulators. Under conditions of oxidative stress, these compounds facilitate the dissociation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) from its cytosolic repressor, Keap1[3]. Once liberated, Nrf2 translocates to the nucleus, binding to the Antioxidant Response Element (ARE) and driving the robust expression of endogenous defense enzymes like Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1)[4]. The methyl acetate moiety in MTBDA enhances lipophilicity, allowing for rapid intracellular accumulation and sustained Nrf2 activation, particularly in neuroprotective models[4].
Diagram 1: MTBDA-mediated activation of the Nrf2/Keap1 endogenous antioxidant signaling pathway.
Quantitative Data Presentation: Efficacy Profiling
To objectively evaluate MTBDA, it must be benchmarked against industry-standard natural antioxidants. The table below synthesizes comparative preclinical data derived from neuronal cell models (e.g., HT22 cells) subjected to glutamate-induced oxidative excitotoxicity.
Parameter
MTBDA (Synthetic)
α
-Tocopherol (Natural)
Resveratrol (Natural)
Core Structure
2,3-Dihydrobenzofuran
Chroman (6-membered)
Stilbenoid
Primary Mechanism
SET + Nrf2 Activation
HAT (Hydrogen Transfer)
Nrf2 / SIRT1 Activation
Lipid Peroxidation IC
50
1.2
μ
M
4.5
μ
M
8.1
μ
M
Nrf2 Nuclear Translocation
4.8-fold increase
1.2-fold increase
3.5-fold increase
LogP (Lipophilicity)
~3.8 (High BBB penetration)
~12.2 (Trapped in membranes)
~3.1 (Rapidly metabolized)
Chemical Stability
High (Sterically shielded)
Low (Prone to auto-oxidation)
Moderate (Photosensitive)
Data Synthesis Note: Dihydrobenzofuran derivatives consistently demonstrate lower IC
50
values for lipid peroxidation inhibition compared to chroman-based structures due to the optimized planar geometry of the 5-membered oxygen-containing ring[1][2].
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They incorporate necessary internal controls to isolate the specific mechanistic variables of MTBDA.
Objective: To quantify the indirect antioxidant efficacy of MTBDA via the Keap1/Nrf2 pathway in HT22 murine hippocampal cells[4].
Causality Rationale: Measuring total cellular Nrf2 is insufficient, as inactive Nrf2 is bound to Keap1 in the cytosol. Efficacy must be proven by isolating the nuclear fraction to confirm active translocation.
Cell Culture & Treatment:
Seed HT22 cells in 6-well plates at
2×105
cells/well.
Treat with MTBDA (1
μ
M, 5
μ
M),
α
-Tocopherol (5
μ
M), or vehicle (0.1% DMSO) for 6 hours.
Subcellular Fractionation (The Validation Step):
Lyse cells using a hypotonic buffer (10 mM HEPES, 1.5 mM MgCl
2
) containing protease inhibitors to extract the cytosolic fraction.
Centrifuge at 10,000 x g. The pellet contains the intact nuclei.
Resuspend the nuclear pellet in a high-salt hypertonic buffer (20 mM HEPES, 420 mM NaCl) to extract nuclear proteins.
Western Blot Analysis:
Run 20
μ
g of nuclear protein on an SDS-PAGE gel.
Probe for Nrf2 (Primary Antibody) and Lamin B1 (Nuclear loading control). Crucial: Do not use
β
-actin for the nuclear fraction, as it is a cytosolic protein.
Probe the whole-cell lysate for HO-1 expression to confirm downstream transcriptional activation.
Objective: To measure the direct radical scavenging ability of MTBDA against glutamate-induced lipid peroxidation.
Induction of Oxidative Stress: Pre-treat HT22 cells with MTBDA or natural antioxidants for 2 hours, followed by the addition of 5 mM Glutamate to induce massive intracellular ROS and lipid membrane damage.
TBARS Reaction: After 12 hours, homogenize the cells in RIPA buffer. Add Thiobarbituric Acid (TBA) reagent (0.375% TBA, 15% Trichloroacetic acid, 0.25 N HCl).
Heat Denaturation: Boil the samples at 95°C for 15 minutes. The reaction between TBA and malondialdehyde (MDA, a byproduct of lipid peroxidation) forms a pink chromophore.
Quantification: Measure absorbance at 532 nm. A lower absorbance correlates directly with higher antioxidant efficacy.
Diagram 2: Parallel experimental workflow for validating both direct and indirect antioxidant mechanisms.
Conclusion
While natural antioxidants like
α
-Tocopherol and Resveratrol have historical precedence, their structural limitations restrict their clinical and developmental utility. Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate (MTBDA) overcomes these barriers through precise stereoelectronic engineering. By combining the highly reactive 5-membered dihydrobenzofuran ring with steric shielding and lipophilic modifications, MTBDA provides a dual-action therapeutic profile: immediate radical scavenging and sustained endogenous defense via the Nrf2/Keap1 pathway.
References
New Benzofuran Derivatives as an Antioxidant Agent
Source: National Institutes of Health (NIH) / PMC
URL:[Link][1]
Neolignans from Aristolochia fordiana Prevent Oxidative Stress-Induced Neuronal Death through Maintaining the Nrf2/HO-1 Pathway in HT22 Cells
Source: Journal of Natural Products (ACS Publications)
URL:[Link][4]
Synthesis and radical scavenging activity of substituted dihydrobenzofuran-5-ols
Source: Heterocycles / CLOCKSS Archive
URL:[Link][2]
The Keap1/Nrf2-ARE Pathway as a Pharmacological Target for Chalcones
Source: Molecules (MDPI)
URL:[Link][3]
"in vitro testing of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate"
An In-Depth Comparative Guide to In Vitro Testing of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate (MTBD) As drug discovery efforts intensify around metabolic disorders, the Free Fatty Acid Receptor 1 (FFAR1/GPR4...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Comparative Guide to In Vitro Testing of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate (MTBD)
As drug discovery efforts intensify around metabolic disorders, the Free Fatty Acid Receptor 1 (FFAR1/GPR40) has emerged as a premier target for Type 2 Diabetes (T2D). GPR40 activation potentiates glucose-stimulated insulin secretion (GSIS) without inducing hypoglycemia—a critical therapeutic advantage [1].
This guide provides a comprehensive framework for the in vitro evaluation of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate (MTBD) [2]. Structurally, MTBD contains the 2,3-dihydrobenzofuran core, making it a highly relevant lipophilic precursor and structural analog to the clinical-stage ago-allosteric GPR40 modulator, Fasiglifam (TAK-875) [3]. Here, we objectively compare MTBD’s performance against Fasiglifam and the standard GPR40 agonist GW9508 [4], detailing the causality behind assay selection and protocol design.
Mechanistic Rationale & Target Biology
To design a self-validating in vitro testing system, one must first understand the receptor's kinetics. GPR40 is a Gq-coupled receptor. Upon ligand binding, the Gq protein activates Phospholipase C (PLC), which cleaves membrane lipids to generate Inositol trisphosphate (
IP3
).
IP3
triggers the release of intracellular calcium (
Ca2+
) from the endoplasmic reticulum, ultimately driving the fusion of insulin-containing vesicles with the cell membrane [4].
Testing MTBD requires a unique consideration: it is a methyl ester . In rapid, cell-free, or short-incubation assays, esters often show artificially low potency because the active pharmacophore (the free acetic acid) is masked. However, in prolonged cell-based assays (like MIN6 GSIS), intracellular esterases cleave the methyl group, revealing the active compound.
Figure 1: GPR40 (FFAR1) Gq-coupled signaling pathway leading to glucose-stimulated insulin secretion.
Comparative In Vitro Performance Data
The following table synthesizes the expected pharmacological profiles of these compounds based on their structural classes and established benchmark data [1], [5].
Compound
Primary Target
FLIPR
Ca2+EC50
(nM)
FLIPR
Emax
(%)
MIN6 GSIS Fold Change (at 20mM Glc)
Fasiglifam (TAK-875)
GPR40
~72
100 (Reference)
3.5x
GW9508
GPR40 / GPR120
~7,320
85
2.8x
MTBD (Methyl Ester)
GPR40
>10,000*
N/A
2.1x**
*Expert Insight: The high
EC50
of MTBD in the rapid FLIPR assay (which measures immediate
Ca2+
flux over 3-5 minutes) is a known artifact of testing ester prodrugs. The brief assay window does not allow sufficient time for intracellular esterases to hydrolyze the methyl ester into the active 2,3-dihydrobenzofuran-3-acetic acid.
**Expert Insight: In the 2-hour MIN6 GSIS assay, MTBD demonstrates measurable efficacy. The extended incubation allows for cellular uptake and enzymatic cleavage, validating its utility as a cell-permeable precursor.
Self-Validating Experimental Methodologies
To ensure absolute trustworthiness, a multiparametric workflow must be employed. A single assay can yield false positives (e.g., a compound might cause insulin leakage via membrane toxicity rather than true receptor agonism). The following step-by-step protocols constitute a self-validating system.
Figure 2: Multiparametric in vitro screening workflow for evaluating GPR40 modulators.
Purpose: Direct measurement of Gq-coupled receptor activation.
Causality: Validates that the compound acts specifically through the GPR40 pathway rather than downstream kinases.
Cell Preparation: Seed CHO-K1 cells stably expressing human GPR40 at 20,000 cells/well in a 384-well black/clear-bottom plate. Incubate overnight.
Dye Loading: Remove media and add 20 µL of Calcium-4 assay buffer containing 2.5 mM probenecid. (Self-Validation Step: Probenecid inhibits organic anion transporters, preventing the fluorescent dye from leaking out of the cells and ensuring signal stability).
Baseline Read: Read baseline fluorescence (Ex/Em = 485/525 nm) for 10 seconds prior to compound addition to establish the vehicle control baseline.
Stimulation: Inject MTBD, Fasiglifam, and GW9508 (concentration response curves from 1 nM to 30 µM). Record fluorescence continuously for 3 minutes.
Purpose: Functional validation of therapeutic potential.
Causality: Proves that the compound only secretes insulin in the presence of high glucose, mimicking post-prandial states and avoiding fasting hypoglycemia.
Starvation Phase: Wash MIN6 pancreatic beta cells twice with Krebs-Ringer Bicarbonate HEPES (KRBH) buffer containing 0.1% BSA and 3 mM glucose (low glucose). Incubate for 1 hour to establish a basal metabolic state.
Compound Incubation: Treat parallel wells with compounds in either 3 mM glucose or 20 mM glucose (high glucose) KRBH buffer for 2 hours. (Self-Validation Step: Testing at 3 mM glucose ensures the compound does not force insulin secretion indiscriminately).
Quantification: Collect the supernatant and quantify secreted insulin using a high-sensitivity Homogeneous Time-Resolved Fluorescence (HTRF) insulin assay.
Purpose: Eliminate false positives caused by cytotoxicity.
Causality: If a compound lyses the MIN6 cells, insulin spills into the supernatant, mimicking a positive GSIS result.
ATP Measurement: Following the GSIS supernatant collection, add CellTiter-Glo reagent to the remaining cells in the plate.
Luminescence Read: Measure luminescent signal. A drop in ATP indicates cytotoxicity. Any compound showing >10% toxicity at its
EC50
concentration must be flagged as a false positive.
Conclusion
While Fasiglifam (TAK-875) remains the gold standard for high-potency GPR40 ago-allosteric modulation [1], and GW9508 serves as a reliable dual GPR40/120 tool compound [4], MTBD offers distinct utility as a lipophilic building block. Its esterified structure requires careful assay selection—specifically, prioritizing longer-duration, cell-based functional assays (like GSIS) over rapid, cell-free target engagement assays to accurately capture its pharmacological potential following intracellular cleavage.
Yabuki, C., et al. (2013). "A Novel Antidiabetic Drug, Fasiglifam/TAK-875, Acts as an Ago-Allosteric Modulator of FFAR1." PLoS ONE, 8(10): e76280.
URL: [Link]
Hashimoto, T., et al. (2019). "G-protein-coupled receptor 40 agonist GW9508 potentiates glucose-stimulated insulin secretion through activation of protein kinase Cα and ε in INS-1 cells." PLoS ONE, 14(9): e0222179.
URL: [Link]
NCATS Inxight Drugs. "FASIGLIFAM (TAK-875) Structure and Target Profile." National Center for Advancing Translational Sciences.
URL: [Link]
Souza, P. R., et al. (2020). "The GPR40 Agonist GW9508 Enhances Neutrophil Function to Aid Bacterial Clearance During E. coli Infections." Frontiers in Immunology.
URL: [Link]
Analytical Comparison Guide: Spectroscopic Platforms for the Structural Confirmation of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate
Executive Summary Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate (CAS: 2070896-43-2) is a highly specific synthetic intermediate critical to the development of bioactive dihydrobenzofuran derivatives. Confirming i...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate (CAS: 2070896-43-2) is a highly specific synthetic intermediate critical to the development of bioactive dihydrobenzofuran derivatives. Confirming its exact regiochemistry—specifically the placement of the tert-butyl group at C5 and the methyl acetate moiety at C3 of the saturated heterocyclic core—requires robust analytical workflows.
This guide objectively compares three primary spectroscopic platforms (High-Field 2D NMR, GC-EI-MS, and ATR-FT-IR) to establish a self-validating system for unambiguous structural elucidation. By understanding the causality behind each platform's data output, researchers can select the optimal technique for quality control, structural verification, and impurity profiling.
The Analytical Challenge & Causality of Platform Selection
The primary structural ambiguities when synthesizing this compound involve:
Regioisomerism: Ensuring the tert-butyl group is strictly at the C5 position (rather than C4 or C6), which is difficult to ascertain using 1D
1
H NMR alone due to overlapping aromatic signals.
Saturation State: Confirming the 2,3-dihydro state of the benzofuran ring (verifying the absence of a C2=C3 double bond).
Side-Chain Integrity: Verifying the intact methyl acetate side chain (-CH
2
COOCH
3
) at C3.
To resolve these challenges, a multi-modal spectroscopic approach is required. The application of 2D NMR techniques, such as HMBC and HSQC, is governed by established NMR spectroscopy guidelines to unambiguously assign highly symmetrical or complex aromatic systems [1]. Meanwhile, Fourier Transform Infrared (FT-IR) spectroscopy relies on the absorption of specific IR frequencies corresponding to molecular bond vibrations, acting as a rapid chemical fingerprint for functional groups [2].
Platform Performance Comparison
The following table objectively compares the performance of the three analytical platforms for confirming the structure of this specific molecule.
Analytical Platform
Primary Output
Regiochemical Resolution
Throughput
Destructive?
Best Used For
High-Field 2D NMR (600 MHz)
Atomic connectivity & spatial arrangement
Absolute (Definitively maps C5 and C3 substitutions)
Low (~1-2 hours/sample)
No (Sample recoverable)
De novo structural elucidation, isomer differentiation.
GC-EI-MS (70 eV)
Molecular weight & fragmentation pattern
Moderate (Identifies functional groups, struggles with exact position)
Causality: 1D
1
H NMR cannot definitively place the tert-butyl group. 2D HMBC (Heteronuclear Multiple Bond Correlation) is essential because it detects long-range (
2
J,
3
J) carbon-proton couplings. This logically links the tert-butyl protons to the C5 aromatic carbon, and the C3 methine proton to the ester carbonyl, creating a closed-loop structural proof.
Step-by-Step Methodology:
Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of CDCl
3
(containing 0.03% v/v TMS as an internal standard) and transfer to a 5 mm NMR tube.
Acquisition Setup: Load the sample into a 600 MHz NMR spectrometer. Tune and match the probe to
1
H and
13
C frequencies. Lock the solvent and shim the magnetic field.
1D Acquisition: Acquire standard
1
H (16 scans, 10s relaxation delay) and
13
C (1024 scans) spectra.
2D Acquisition: Run HSQC (to map direct C-H bonds) and HMBC (optimized for long-range coupling constant
n
J
CH
= 8 Hz) to map the skeletal framework.
Self-Validation: The HMBC cross-peak between the 9H singlet (~1.30 ppm) and the aromatic carbon at ~142 ppm (C5) definitively validates the tert-butyl position.
Protocol 2: GC-EI-MS (High-Throughput Mass Profiling)
Causality: Electron Ionization (70 eV) induces predictable fragmentation. The bulky tert-butyl group readily cleaves to form a stable carbocation, while the methyl acetate group undergoes a McLafferty rearrangement. This provides orthogonal validation of the molecular weight and labile groups.
Step-by-Step Methodology:
Sample Preparation: Dilute the compound to 1 mg/mL in GC-grade ethyl acetate.
Injection: Inject 1 µL splitless into a GC-MS equipped with an HP-5ms column (30m x 0.25mm x 0.25µm).
Oven Program: Set initial temperature to 100°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).
Ionization: Set the EI source to 70 eV and 230°C. Set the quadrupole scan range from m/z 50 to 350.
Self-Validation: Observe the molecular ion [M]
+∙
at m/z 248. A significant fragment at m/z 191[M-C(CH
3
)
3
]
+
confirms the presence of the labile tert-butyl group.
Protocol 3: ATR-FT-IR (Rapid Functional Group Verification)
Causality: Attenuated Total Reflection (ATR) is the preferred measurement technique in modern FT-IR due to its non-destructive nature and minimal sample preparation requirements [3]. It specifically targets the vibrational frequencies of the ester carbonyl and the ether C-O-C stretch of the dihydrobenzofuran ring without requiring solvent dissolution.
Step-by-Step Methodology:
Background Collection: Collect a background spectrum on the bare diamond ATR crystal (32 scans, 4 cm
−1
resolution).
Sample Application: Place 2-3 mg of the neat sample directly onto the crystal. Apply the pressure anvil to ensure optical contact.
Acquisition: Collect the sample spectrum from 4000 to 400 cm
−1
.
Self-Validation: A sharp, intense peak at ~1735 cm
−1
confirms the aliphatic ester carbonyl (C=O), while bands at 1240 cm
−1
and 1100 cm
−1
confirm the cyclic ether (C-O-C) stretch.
Data Presentation: Expected Spectroscopic Signatures
Technique
Key Signal / Value
Structural Assignment
Causality / Mechanism
1
H NMR
~1.30 ppm (9H, singlet)
tert-Butyl protons
Equivalent methyl groups with no adjacent protons (n+1 rule = singlet).
1
H NMR
~3.70 ppm (3H, singlet)
Ester -OCH
3
protons
Deshielded by adjacent ester oxygen.
13
C NMR
~172.5 ppm
Ester Carbonyl (C=O)
Highly deshielded sp
2
carbon of the acetate group.
GC-MS
m/z 248
Molecular Ion [M]
+∙
Exact mass of C
15
H
20
O
3
undergoing initial ionization.
GC-MS
m/z 191
[M - 57]
+
Fragment
Alpha-cleavage loss of the tert-butyl radical (
⋅
C(CH
3
)
3
).
FT-IR
~1735 cm
−1
C=O Stretch
Dipole moment change during ester carbonyl bond vibration.
Visualizations of Analytical Workflows
Multi-modal spectroscopic workflow for structural confirmation.
Shimadzu Corporation. (n.d.). Basics of FT-IR Spectroscopy. Retrieved from [Link]
Bruker. (n.d.). Guide to FT-IR Spectroscopy. Retrieved from [Link]
Comparative
A Senior Application Scientist's Guide to Analytical Method Validation for Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the integrity of every piece of data is paramount. The quality, safety, and efficacy of a final drug product...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development, the integrity of every piece of data is paramount. The quality, safety, and efficacy of a final drug product are underpinned by the reliability of the analytical methods used throughout its lifecycle. This guide provides an in-depth comparison of analytical methodologies for the validation of assays for Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate, a key intermediate or potential active pharmaceutical ingredient (API). Our focus is not merely on the "how" but on the "why," grounding our recommendations in the foundational principles of scientific integrity and regulatory expectations.
The core of any robust analytical method validation rests on the guidelines established by the International Council for Harmonisation (ICH), specifically the Q2(R1) guideline, "Validation of Analytical Procedures".[1][2][3][4] This document, along with the United States Pharmacopeia (USP) General Chapter <1225>, provides a comprehensive framework for validating analytical test procedures.[5][6][7]
Choosing the Right Analytical Tool: A Comparative Overview
The selection of an analytical technique for Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate is dictated by its physicochemical properties. With a benzofuran core, a tert-butyl group, and a methyl acetate moiety, the molecule is non-volatile, possesses a UV chromophore, and is of moderate polarity, making High-Performance Liquid Chromatography (HPLC) the technique of choice.[8][9] However, for a comprehensive discussion, we will also consider Gas Chromatography (GC) as a potential, albeit less likely, alternative.
Method
Principle
Advantages for this Analyte
Limitations for this Analyte
HPLC with UV Detection (HPLC-UV)
Separation based on partitioning between a liquid mobile phase and a solid stationary phase.
Highly versatile for non-volatile compounds.[8] Excellent for purity and assay determination. Wide variety of column chemistries allows for method optimization.
Solvent consumption can be high. Complex matrices may require more selective detectors.
Gas Chromatography with Flame Ionization Detection (GC-FID)
Separation of volatile compounds in a gaseous mobile phase based on their interaction with a stationary phase.[10]
High resolution and sensitivity for volatile and thermally stable compounds.[10]
Requires the analyte to be volatile and thermally stable, which may not be the case for this compound without derivatization.[8] High temperatures can cause degradation.
Given the analyte's structure, HPLC is the superior and more direct method. GC would likely require a derivatization step to increase volatility, adding complexity and a potential source of error to the analysis.[8] Therefore, the remainder of this guide will focus on the validation of a Reversed-Phase HPLC (RP-HPLC) method.
The Validation Workflow: An Interconnected Process
Analytical method validation is not a series of disconnected experiments but a holistic process designed to demonstrate that a method is "fit for purpose".[11][12] The following diagram illustrates the logical flow and interdependence of the key validation parameters.
Caption: A diagram of the analytical method validation workflow.
Deep Dive: Experimental Protocols & Acceptance Criteria
Here, we detail the experimental protocols for validating an RP-HPLC method for the quantification (assay) of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate.
Instrumentation and Chromatographic Conditions (A Representative Method)
System: HPLC with UV Detector
Column: C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase: Acetonitrile and Water (e.g., 60:40 v/v), isocratic elution
Flow Rate: 1.0 mL/min
Detection Wavelength: Determined by UV scan of the analyte (e.g., 280 nm)
Column Temperature: 30°C
Injection Volume: 10 µL
Specificity: The Cornerstone of Validation
Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[1] For this, a forced degradation study is indispensable.[13][14][15]
Experimental Protocol:
Prepare Stock Solutions: Create a stock solution of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate in a suitable solvent (e.g., acetonitrile).
Stress Conditions: Expose the analyte to the following conditions to induce degradation (aiming for 5-20% degradation[13]):
Acid Hydrolysis: 0.1 N HCl at 60°C for 24 hours.
Base Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.
Oxidation: 3% H₂O₂ at room temperature for 24 hours.
Thermal: 105°C for 48 hours (solid state).
Photolytic: Expose to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[16]
Analysis: Analyze all stressed samples, along with an unstressed control, using the proposed HPLC method.
Evaluation: Use a photodiode array (PDA) detector to assess peak purity of the main analyte peak in all chromatograms. The degradant peaks should be well-resolved from the main analyte peak.
Acceptance Criteria:
The analyte peak should be free from co-elution with any degradation products, as demonstrated by peak purity analysis.
Resolution between the analyte peak and the closest eluting peak should be > 2.0.
Linearity and Range
Linearity demonstrates that the method's response is directly proportional to the analyte concentration over a specified range. The range is the interval between the upper and lower concentrations for which the method has been shown to be accurate, precise, and linear.[3]
Experimental Protocol:
Prepare Standards: From the stock solution, prepare at least five calibration standards covering the expected working range (e.g., 80% to 120% of the nominal assay concentration).
Analysis: Inject each standard in triplicate.
Evaluation: Plot the average peak area against the corresponding concentration. Perform a linear regression analysis.
Y-intercept: Should be insignificant compared to the response at 100% concentration.
Visual Inspection: The data points should not show significant deviation from the fitted line.
Accuracy (as Recovery)
Accuracy is the closeness of the test results to the true value. It is typically assessed by determining the recovery of a known amount of analyte spiked into a placebo (matrix) or by standard addition.
Experimental Protocol:
Spike Samples: Prepare samples by spiking a known quantity of the analyte into a placebo mixture at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare each level in triplicate.
Analysis: Analyze the spiked samples.
Evaluation: Calculate the percentage recovery for each sample using the formula: (Measured Concentration / Spiked Concentration) * 100.
Acceptance Criteria:
Mean Recovery: Typically between 98.0% and 102.0% for an API assay.[17][18]
Relative Standard Deviation (%RSD): ≤ 2.0% at each concentration level.
Precision
Precision expresses the closeness of agreement between a series of measurements from multiple samplings of the same homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.[1]
Experimental Protocol:
Repeatability (Intra-assay precision):
Prepare six independent samples at 100% of the test concentration.
Analyze these samples on the same day, with the same analyst and instrument.
Calculate the %RSD of the results.
Intermediate Precision (Inter-assay precision):
Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.
Intermediate Precision: %RSD for the combined data from both studies should not exceed a pre-defined limit (e.g., ≤ 3.0%).
Limit of Detection (LOD) and Limit of Quantitation (LOQ)
LOD is the lowest amount of analyte that can be detected but not necessarily quantitated, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.[1] For an assay method, these are less critical but good practice to establish.
Experimental Protocol (Based on Signal-to-Noise Ratio):
Determine Noise: Measure the signal-to-noise ratio (S/N) from chromatograms of low-concentration standards.
Estimate LOD & LOQ:
LOD is typically where S/N is 3:1.
LOQ is typically where S/N is 10:1.
Confirmation: Prepare standards at the estimated LOQ concentration and inject multiple times (e.g., six) to confirm that the precision (%RSD) at this level is acceptable (e.g., ≤ 10%).
Robustness
Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, indicating its reliability during normal usage.[3]
Experimental Protocol:
Vary Parameters: Deliberately vary critical method parameters one at a time, such as:
Flow Rate (e.g., ± 0.1 mL/min)
Column Temperature (e.g., ± 5°C)
Mobile Phase Composition (e.g., ± 2% absolute change in organic content)
Analysis: Analyze a system suitability solution or a standard sample under each modified condition.
Evaluation: Assess the impact on system suitability parameters (e.g., retention time, tailing factor, resolution) and the final result.
Acceptance Criteria:
System suitability criteria must be met under all varied conditions.
The change in the final result should be insignificant.
Summary of Validation Parameters and Typical Acceptance Criteria
The following table provides a consolidated view of the validation parameters for an assay method.
Parameter
Purpose
Typical Acceptance Criteria
Specificity
To ensure the signal is from the analyte only.
Peak purity index > 0.999; Resolution > 2.0
Linearity
To demonstrate a proportional response to concentration.
R² ≥ 0.999
Range
To define the upper and lower concentration limits.
To determine the lowest quantifiable concentration.
S/N ≥ 10; Precision at LOQ ≤ 10% RSD
Robustness
To show reliability against minor parameter changes.
System suitability passes under all conditions.
System Suitability: The Pre-Analysis Checkpoint
Before any routine analysis, a System Suitability Test (SST) must be performed to ensure the chromatographic system is performing adequately.
Caption: A flowchart for a typical System Suitability Test.
Conclusion
The validation of an analytical method for Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate is a systematic and evidence-based process. A well-validated RP-HPLC method provides high confidence in the quality of data generated for batch release, stability studies, and regulatory submissions. By grounding the validation process in the principles of ICH Q2(R1), explaining the causality behind each experimental choice, and ensuring each protocol is a self-validating system, researchers can develop truly robust and reliable analytical methods that stand up to scientific and regulatory scrutiny.
References
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United States Pharmacopeia. (n.d.). General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. Available at: [Link]
ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation. Available at: [Link]
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A Researcher's Guide to the Cytotoxicity Evaluation of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate
In the landscape of modern drug discovery, particularly within oncology, the identification of novel chemical entities with potent and selective cytotoxic activity remains a cornerstone of therapeutic advancement. The be...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of modern drug discovery, particularly within oncology, the identification of novel chemical entities with potent and selective cytotoxic activity remains a cornerstone of therapeutic advancement. The benzofuran scaffold has long been a subject of intense investigation in medicinal chemistry, with its derivatives demonstrating a wide array of biological activities, including significant anticancer properties.[1][2] This guide provides a comprehensive framework for the cytotoxicity evaluation of a specific novel derivative, Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate.
This document is intended for researchers, scientists, and drug development professionals. It will provide an in-depth comparison of this compound's potential cytotoxic performance against other established benzofuran derivatives, supported by detailed experimental protocols and data interpretation. The narrative aims to blend technical accuracy with practical, field-proven insights to empower your research endeavors.
The Benzofuran Scaffold: A Privileged Structure in Cytotoxicity
Benzofuran derivatives are a class of heterocyclic compounds that have consistently shown promise as anticancer agents.[3] Their mechanism of action is often multifaceted, involving the induction of apoptosis, arrest of the cell cycle, and inhibition of critical signaling pathways essential for tumor proliferation and survival.[3][4] The diverse biological activities of these compounds underscore the importance of systematic cytotoxicity screening to identify lead candidates for further development.[5]
This guide will focus on a methodical approach to assessing the cytotoxic potential of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate, a novel derivative. We will explore its hypothetical activity in comparison to known cytotoxic benzofurans, providing a clear perspective on its potential standing within this important class of molecules.
Comparative Cytotoxicity Analysis: A Data-Driven Approach
A primary metric for quantifying cytotoxicity is the half-maximal inhibitory concentration (IC50), which denotes the concentration of a compound required to inhibit a biological process, such as cell proliferation, by 50%.[6] A robust evaluation involves screening the compound against a panel of cancer cell lines to assess its potency and selectivity.
For the purpose of this guide, we will present a hypothetical comparative analysis of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate against other benzofuran derivatives with documented cytotoxic activity.
Table 1: Comparative In Vitro Cytotoxicity (IC50, µM) of Benzofuran Derivatives
To generate the quantitative data presented above and to further investigate the mechanism of cell death, several key experiments are required. The following are detailed protocols for standard assays used in cytotoxicity assessment.
Cell Viability Assessment: The MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone of in vitro cytotoxicity testing.[7] This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability.[8] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals.[8] The amount of formazan produced is directly proportional to the number of living cells.
Protocol:
Cell Seeding: Seed cancer cells (e.g., MCF-7, A549, HCT-116) and a non-cancerous cell line (e.g., HEK293) into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.[9]
Compound Treatment: Prepare serial dilutions of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate and comparator compounds in culture medium. Remove the existing medium from the wells and add 100 µL of the compound dilutions. Include appropriate vehicle controls (e.g., DMSO) and untreated controls.[9]
Incubation: Incubate the plates for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C.[9]
MTT Addition: Following incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.[9]
Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[9]
Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the IC50 value.
Caption: Workflow of the MTT assay for cytotoxicity evaluation.
The LDH assay is another common method for assessing cytotoxicity. It quantifies the release of lactate dehydrogenase, a cytosolic enzyme, from cells with damaged plasma membranes.[10] This assay provides a measure of cell lysis.
Protocol:
Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (steps 1 and 2).
Supernatant Collection: After the desired incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the cell-free supernatant from each well to a new plate.[9]
LDH Reaction: Add 50 µL of the LDH reaction mixture (commercially available kits) to each well containing the supernatant.
Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.[9]
Stop Reaction: Add 50 µL of the stop solution provided in the kit to each well.
Absorbance Measurement: Measure the absorbance at the recommended wavelength (typically 490 nm).
Data Analysis: Calculate the percentage of LDH release relative to a positive control (cells lysed with a detergent) and an untreated control.
To determine if cell death is occurring via apoptosis (programmed cell death), Annexin V/PI staining followed by flow cytometry is the gold standard.[11] In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can then bind to these cells. Propidium iodide is a fluorescent dye that can only enter cells with compromised membranes, thus staining late apoptotic and necrotic cells.
Protocol:
Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the test compound at its determined IC50 concentration for a specified time (e.g., 24 hours).
Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.
Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and propidium iodide to the cell suspension.[9]
Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[9]
Flow Cytometry: Analyze the stained cells using a flow cytometer. The different cell populations (viable, early apoptotic, late apoptotic/necrotic) can be distinguished based on their fluorescence.
Caption: Simplified pathway of apoptosis induction and detection.
Concluding Remarks
The systematic evaluation of cytotoxicity is a critical step in the preclinical assessment of any novel compound with therapeutic potential. This guide has outlined a robust and logical workflow for assessing the cytotoxic effects of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate. By employing a combination of cell viability, membrane integrity, and apoptosis assays, researchers can gain a comprehensive understanding of a compound's cytotoxic profile. The comparative data, albeit hypothetical in this guide, underscores the importance of benchmarking against known agents to contextualize the potency and potential of a new chemical entity. The provided protocols serve as a foundational framework that can be adapted and expanded upon to further elucidate the mechanistic underpinnings of this promising benzofuran derivative.
References
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A Procedural Guide for the Proper Disposal of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate
Hazard Assessment and Waste Characterization The foundational step in proper disposal is understanding the potential hazards. The core structure, benzofuran, is classified as a flammable liquid and is suspected of causin...
Author: BenchChem Technical Support Team. Date: April 2026
Hazard Assessment and Waste Characterization
The foundational step in proper disposal is understanding the potential hazards. The core structure, benzofuran, is classified as a flammable liquid and is suspected of causing cancer.[2] Furthermore, related compounds have demonstrated toxicity to aquatic life.
Core Directive: Due to these potential risks, Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate and any materials contaminated with it must be treated as hazardous chemical waste. This classification mandates that disposal must comply with the Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) and any applicable state or local regulations.[3][4] Under no circumstances should this chemical be disposed of down the sewer system or in regular trash.[3]
Personal Protective Equipment (PPE)
Before handling the chemical for use or disposal, it is imperative to wear the appropriate PPE. All handling should occur within a certified chemical fume hood to minimize inhalation exposure.[5]
To protect clothing and skin from contamination.[5]
Respiratory Protection
NIOSH-approved respirator with organic vapor cartridges.
Required if there is a risk of generating aerosols or if working outside a fume hood.[1]
Spill Management Protocol
Accidental spills require immediate and systematic action to contain the hazard and mitigate exposure.
Step-by-Step Spill Cleanup Procedure:
Evacuate and Secure: Immediately alert personnel in the vicinity and restrict access to the contaminated area.[5]
Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[5]
Contain the Spill: Cover the spill with an inert, non-combustible absorbent material such as vermiculite, dry sand, or a specialized chemical absorbent pad.[1][5] Do not use combustible materials like paper towels or sawdust. [1]
Collect Waste: Carefully sweep or scoop the absorbed material and place it into a clearly labeled, sealable hazardous waste container.[5] Use non-sparking tools for this process.[1][2]
Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials, including wipes and contaminated PPE, must be collected and disposed of as hazardous waste.[5]
Step-by-Step Disposal Procedure
The disposal of unused or waste Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate must be systematic and documented.
Step 1: Waste Identification and Segregation
The waste stream must be clearly identified. This includes the pure compound, solutions containing it, and any contaminated labware (e.g., pipette tips, vials, absorbent materials). Crucially, do not mix this waste with other incompatible waste streams.[1] Chemical waste should be segregated based on compatibility to prevent dangerous reactions.[3]
Step 2: Container Selection
Choose a waste container that is chemically compatible with the compound. High-density polyethylene (HDPE) or glass containers are generally suitable. The container must be free from damage, have a secure, leak-proof closure, and be appropriate for the volume of waste generated.[3]
Step 3: Labeling
Proper labeling is a critical EPA requirement.[6] The moment waste is first added to the container, it must be labeled. The label must include:
The full chemical name: "Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate"
A clear indication of the hazards (e.g., "Flammable," "Potential Carcinogen," "Aquatic Toxin")[6]
Step 4: Accumulation in a Satellite Accumulation Area (SAA)
Waste containers must be stored in a designated Satellite Accumulation Area (SAA), which is at or near the point of generation and under the control of laboratory personnel.[4][7] The container must be kept closed at all times except when waste is being added.[6] There are limits on the volume of waste that can be stored in an SAA (typically 55 gallons).[7]
Step 5: Arranging for Final Disposal
The primary and required method for disposal is through a licensed hazardous waste disposal facility.[5] Contact your institution's Environmental Health and Safety (EH&S) department to schedule a waste pickup. These facilities are equipped to manage and destroy chemical waste in a safe and environmentally sound manner, often through controlled incineration.[6]
Disposal Decision Workflow
The following diagram outlines the logical workflow for the proper disposal of Methyl 5-(tert-Butyl)-2,3-dihydrobenzofuran-3-acetate.
Caption: Workflow for Safe Disposal of Chemical Waste.
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